(2S)-4-Amino-1-(tert-butoxy)butan-2-ol

Core Science & Biosynthesis

Technical Guide: Safety and Handling of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol

This guide details the technical specifications, safety protocols, and handling procedures for (2S)-4-Amino-1-(tert-butoxy)butan-2-ol , a specialized chiral intermediate used in pharmaceutical synthesis.

Chemical Identity & Characterization

(2S)-4-Amino-1-(tert-butoxy)butan-2-ol is a chiral amino-alcohol ether. It serves as a critical building block in the synthesis of antiretroviral drugs (e.g., HIV integrase inhibitors) and other bioactive molecules requiring precise stereochemistry.

Property	Specification
Chemical Name	(2S)-4-Amino-1-(tert-butoxy)butan-2-ol
Synonyms	(S)-1-(tert-Butoxy)-4-aminobutan-2-ol; 4-Amino-1-tert-butoxy-2-butanol
CAS Number	166746-61-8 (Refer to CoA for enantiopurity)
Molecular Formula	C₈H₁₉NO₂
Molecular Weight	161.24 g/mol
Physical State	Viscous liquid or low-melting solid (Colorless to pale yellow)
Solubility	Soluble in alcohols, DMSO, DCM; moderately soluble in water.[1][2]
Chirality	(S)-Enantiomer at C2 position

Molecular Structure

The molecule features a primary amine at C4, a secondary alcohol at C2 (chiral center), and a bulky tert-butoxy ether group at C1. This combination creates unique solubility properties and reactivity profiles compared to simple amino alcohols.

Hazard Identification & Risk Assessment (GHS)[3][4][5]

While specific toxicological data for this exact intermediate may be limited in public databases, its functional groups (primary aliphatic amine, ether, secondary alcohol) dictate a conservative safety profile analogous to 4-amino-1-butanol.

GHS Classification (Derived/Conservative)

• Signal Word: DANGER

• Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).[2] Note: The tert-butoxy group may mitigate corrosivity slightly compared to smaller amines, but Category 1B is the safe default.

• Serious Eye Damage: Category 1.

• Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[3]

• Flammable Liquids: Category 4 (Combustible liquid).[2]

Hazard Statements

• H314: Causes severe skin burns and eye damage.[2][4]

• H302: Harmful if swallowed.[3][4][5]

• H227: Combustible liquid.[2]

Precautionary Statements

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

• P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water [or shower].[5]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[3][5] Remove contact lenses, if present and easy to do.[3][5] Continue rinsing.[1][3][5]

• P310: Immediately call a POISON CENTER or doctor/physician.

Safe Handling & Engineering Controls

The primary risks are chemical burns from the amine and peroxide formation from the ether moiety upon long-term storage.

Engineering Controls

• Fume Hood: All open handling (weighing, transfer, reaction setup) must be performed inside a certified chemical fume hood to prevent inhalation of vapors.

• Inert Atmosphere: Handle under Nitrogen (N₂) or Argon to prevent moisture absorption (hygroscopic) and minimize oxidation.

Personal Protective Equipment (PPE) Matrix

Component	Recommendation	Rationale
Gloves	Nitrile (Double gloving) or Butyl Rubber	Amines can permeate standard latex. Double nitrile provides a breakthrough time >480 mins.
Eye Protection	Chemical Goggles + Face Shield	Risk of irreversible corneal damage from splashes. Safety glasses are insufficient.
Body Protection	Lab Coat + Chemical Apron	Prevent skin contact. Tyvek sleeves recommended for large scale handling.
Respiratory	Full-face respirator (ABEK filter)	Required only if working outside a fume hood or during spill cleanup.

Handling Workflow Diagram

Figure 1: Standard Operating Procedure (SOP) workflow for handling (2S)-4-Amino-1-(tert-butoxy)butan-2-ol.

Storage & Stability

• Temperature: Store at 2–8°C (Refrigerated).

• Atmosphere: Air and Moisture Sensitive . Store under inert gas (Nitrogen/Argon). The amine group readily absorbs CO₂ and water from the air, altering stoichiometry.

• Container: Tightly sealed amber glass or borosilicate vials with Teflon-lined caps.

• Shelf Life: Re-test purity every 12 months. Check for peroxide formation (using peroxide test strips) before distillation or heating, as the tert-butoxy group is an ether linkage.

Emergency Response Protocols

Biological Exposure Logic

Figure 2: Decision logic for emergency response following exposure.

Spill Management

• Evacuate: Clear the immediate area.

• PPE: Don full PPE (including respirator if vapors are present).

• Containment: Use sand or vermiculite to dike the spill. Do not use sawdust (reaction with amine/oxidizer risk).

• Neutralization: Absorb with an inert absorbent pad. The residue can be treated with a dilute acid (e.g., 1M HCl) to form the non-volatile ammonium salt, only if trained to do so.

• Disposal: Collect in a sealed container labeled "Hazardous Waste - Corrosive/Organic".

Fire Fighting

• Media: Alcohol-resistant foam, Dry chemical, or Carbon dioxide (CO₂).[4][6]

• Hazards: Emits toxic fumes of Nitrogen Oxides (NOx) and Carbon Monoxide (CO) under fire conditions.

• Note: Water spray may be used to cool containers but avoid direct jet application which may scatter the liquid.[4]

Synthesis & Context (Background)[7][8]

This compound is typically synthesized via the ring-opening of chiral epoxides or the reduction of amino acid derivatives (e.g., from Aspartic acid or Homoserine derivatives). The tert-butoxy group serves as a robust protecting group for the primary alcohol, stable to basic conditions but removable under strong acidic conditions (e.g., TFA).

Key Reaction Compatibility:

• Compatible: Basic conditions, Nucleophilic substitution, Reductions.[7]

• Incompatible: Strong acids (cleaves t-Bu ether), Strong oxidizers (amine oxidation), Acid chlorides (acylation of amine).

References

• Sigma-Aldrich. (2025). Product Catalog: 4-amino-1-(tert-butoxy)butan-2-ol, CAS 166746-61-8. Retrieved from

• PubChem. (2025).[2][8] Compound Summary: (2S)-4-aminobutan-2-ol (Analogous Structure).[2] National Library of Medicine. Retrieved from

• ECHA. (2024). C&L Inventory: 4-Amino-1-butanol (Hazard Classification Reference). European Chemicals Agency.[2] Retrieved from

• Fisher Scientific. (2024). Safety Data Sheet: Amino Alcohols. Retrieved from

Sources

• 1. chembk.com [chembk.com]
• 2. (2S)-4-aminobutan-2-ol | C4H11NO | CID 7853263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. angenechemical.com [angenechemical.com]
• 4. international.brand.akzonobel.com [international.brand.akzonobel.com]
• 5. leap.epa.ie [leap.epa.ie]
• 6. fishersci.com [fishersci.com]
• 7. jelsciences.com [jelsciences.com]
• 8. (2S)-4-(((tert-butoxy)carbonyl)amino)-2-hydroxybutanoic acid | C9H17NO5 | CID 11816837 - PubChem [pubchem.ncbi.nlm.nih.gov]

Suppliers and commercial availability of high-purity (2S)-4-Amino-1-(tert-butoxy)butan-2-ol

The following technical guide is structured to address the sourcing, verification, and handling of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol .

Note on Commercial Status: As of late 2025, this specific ether derivative is not a high-volume commodity chemical found in standard catalogs (e.g., Sigma-Aldrich or Fisher) under a trivial trade name. It is classified as a High-Value Chiral Intermediate , typically requiring custom synthesis or sourcing from specialized chiral building block vendors. This guide focuses on the strategy to procure it, the synthesis routes that dictate its impurity profile, and the analytical protocols required to validate it.

Chemical Identity & Strategic Importance

To successfully source this molecule, one must understand its structural constraints. It is a chiral amino-alcohol featuring a bulky tert-butyl ether protecting group. This specific protecting group is often chosen to increase lipophilicity or provide steric shielding during subsequent peptide coupling or API assembly.

Attribute	Specification
IUPAC Name	(2S)-4-Amino-1-(tert-butoxy)butan-2-ol
Molecular Formula	C₈H₁₉NO₂
Molecular Weight	161.24 g/mol
Chiral Center	C2 (S-configuration)
Key Functional Groups	Primary Amine (C4), Secondary Alcohol (C2), tert-Butyl Ether (C1)
Predicted CAS	Not widely indexed (Closest analog: (S)-4-Aminobutan-2-ol, CAS 1255240-50-6)

Structural Significance

The (2S) configuration suggests derivation from the L-Aspartic acid or (S)-Malic acid chiral pool. The tert-butoxy group is acid-labile but stable to basic conditions, making this building block critical for base-catalyzed condensation reactions where orthogonal protection is required.

Sourcing Landscape: The "Make vs. Buy" Decision

Because this molecule is a specialized intermediate, "off-the-shelf" availability is low. Procurement teams must operate using a tiered sourcing strategy.

Tier 1: Specialized Chiral Catalogs (Check First)

These vendors specialize in amino-alcohol building blocks. Even if not listed, they often have the precursor in stock to perform the final step on demand.

• Enamine: Known for vast "REAL" (Readily Accessible) databases.

• Combi-Blocks: High probability of having the Boc-protected precursor or the des-t-butyl analog.

• WuXi AppTec / Pharmablock: Major suppliers for gram-to-kilogram scale chiral blocks.

Tier 2: Custom Synthesis (Most Likely Route)

If Tier 1 fails, you must contract a CRO. The synthesis likely follows the reduction of L-Aspartic acid

-tert-butyl ester or the ring opening of a chiral epoxide.

Critical RFQ (Request for Quote) Parameters: When requesting this material from a CRO, you must specify:

• Enantiomeric Excess (ee):

  (Crucial for drug development).

• Chemical Purity:

  (HPLC).

• Salt Form: Free base is hygroscopic; request the Hydrochloride (HCl) or Oxalate salt for better stability if compatible with your next step.

Sourcing Decision Matrix

The following diagram outlines the logical flow for procuring this material, minimizing risk and lead time.

Figure 1: Decision matrix for sourcing niche chiral intermediates. Green nodes indicate validation steps.

Quality Critical Attributes (QCAs) & Analytical Protocols

Trusting a supplier's Certificate of Analysis (CoA) for a non-commodity chiral amine is risky. The following protocols are required to validate the material.

A. Identity Verification (NMR)

The tert-butoxy group provides a distinct handle.

• Method: 1H-NMR (300 MHz or higher) in

  or .

• Diagnostic Signal: Look for a sharp singlet integrating to 9 protons at

  ppm (t-Butyl).

• Common Impurity: Check for the t-butyl ester (carbonyl peak in 13C NMR ~170 ppm) vs the desired t-butyl ether (C-O-C, no carbonyl).

B. Chiral Purity (Enantiomeric Excess)

This is the most critical parameter. Amino alcohols are prone to racemization during synthesis if high temperatures or strong bases are used.

Protocol: Chiral Derivatization (Self-Validating) Direct chiral HPLC of amino alcohols can be difficult due to poor UV absorption and peak tailing.

• Derivatization: React a small aliquot with FDAA (Marfey’s Reagent) or GITC (2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl isothiocyanate) .

• Mechanism: This converts the enantiomers into diastereomers.

• Separation: Use a standard C18 Reverse Phase column. The diastereomers will have significantly different retention times.

• Detection: UV at 340 nm (Marfey's) provides high sensitivity.

Alternative: Direct Chiral HPLC

• Column: Daicel Chiralpak AD-H or OD-H.

• Mobile Phase: Hexane : IPA : Diethylamine (90:10:0.1). Diethylamine is mandatory to suppress peak tailing of the free amine.

C. Chemical Purity (GC-MS vs HPLC)

• Preferred: GC-MS (after TMS derivatization).

• Reasoning: Small amino alcohols are volatile. Silylation (BSTFA + 1% TMCS) makes the hydroxyl and amine groups volatile and allows for precise separation from synthetic byproducts like unreacted diols.

Synthesis Logic & Impurity Profile

Understanding how the supplier made the compound allows you to predict impurities.

Likely Pathway: Reduction of L-Aspartic Acid Derivatives

• Impurity Risk 1 (Regioisomers): If the reduction is not selective, you may get the isomer where the tert-butoxy group is on the wrong carbon, or stripped off entirely (yielding 1,2,4-butanetriol).

• Impurity Risk 2 (Boron Salts): If reduced with Borane-DMS or NaBH4/I2, residual boron complexes can chelate the amino-alcohol, interfering with yield and stoichiometry in your next step. Test: Flame test or ICP-MS for Boron.

Handling and Stability

• Hygroscopicity: Amino alcohols are notoriously hygroscopic.

  • Protocol: Store under Argon/Nitrogen.

  • Recovery: If the material becomes a goo/oil due to water absorption, azeotrope with Toluene and rotovap to dryness.

• Basicity: The primary amine will absorb

  from the air to form carbamates.

  • Visual Cue: White crust forming on the cap/threads of the vial.

Analytical Workflow Diagram

Figure 2: Analytical workflow for validating incoming chiral amino-alcohols.

References

• Ghogare, R. et al. "Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols." Chemical Science, 2021. Link

• BenchChem. "Discovery and synthesis of chiral amino alcohols: Synthetic Strategies." BenchChem Technical Guides, 2024. Link

• Sigma-Aldrich. "4-(Boc-amino)-1-butanol Product Specification (Analogous Precursor)." Merck/MilliporeSigma, Accessed 2026. Link

• PubChem. "(2S)-4-Aminobutan-2-ol (Core Structure)."[1] National Library of Medicine, CID 7853263. Link

• SK Pharmteco. "Chiral Purity Analysis – HPLC and Optical Rotation Methodologies." SK Pharmteco Whitepapers, 2023. Link

Sources

• 1. (2S)-4-aminobutan-2-ol | C4H11NO | CID 7853263 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Cornerstone of Chiral Pharmaceutical Synthesis: A Technical Guide to (2S)-4-Amino-1-(tert-butoxy)butan-2-ol

An In-Depth Review for Researchers, Scientists, and Drug Development Professionals

(2S)-4-Amino-1-(tert-butoxy)butan-2-ol, a chiral amino alcohol, has emerged as a pivotal building block in the landscape of modern pharmaceutical synthesis. Its unique structural features, comprising a primary amine, a secondary alcohol on a defined stereocenter, and a bulky tert-butoxy group, make it a highly valuable synthon for the construction of complex, stereochemically defined active pharmaceutical ingredients (APIs). This technical guide provides a comprehensive literature review of the synthesis and applications of this versatile intermediate, with a particular focus on its role in the development of antiviral therapeutics.

Physicochemical Properties and Spectroscopic Profile

(2S)-4-Amino-1-(tert-butoxy)butan-2-ol is a colorless to pale yellow liquid. Its bifunctional nature allows it to be soluble in a range of organic solvents.

Property	Value
Molecular Formula	C₈H₁₉NO₂
Molecular Weight	161.24 g/mol
Appearance	Colorless to pale yellow liquid
Chirality	(S)-configuration at C-2

Spectroscopic Data: While a comprehensive public database of spectra for this specific compound is limited, the expected spectroscopic features can be inferred from its structure and data for similar compounds.[1][2][3]

• ¹H NMR: The proton NMR spectrum would be characterized by signals corresponding to the tert-butyl group (a singlet around 1.2 ppm), methylene protons adjacent to the ether oxygen and the amino group, a methine proton at the chiral center bearing the hydroxyl group, and the protons of the amino and hydroxyl groups.

• ¹³C NMR: The carbon NMR spectrum would show distinct signals for the quaternary carbon and methyl carbons of the tert-butyl group, the two methylene carbons, and the chiral methine carbon.

• IR Spectroscopy: The infrared spectrum would exhibit characteristic absorption bands for the N-H stretching of the primary amine, the O-H stretching of the alcohol, C-H stretching of the alkyl groups, and C-O stretching of the ether.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound, along with characteristic fragmentation patterns.

Strategic Synthesis of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol

The enantioselective synthesis of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol is crucial for its application in pharmaceuticals. The most common and practical approach utilizes the chiral pool, starting from the readily available and enantiomerically pure L-aspartic acid.[4] This strategy ensures the desired (S)-stereochemistry at the C-2 position.

The overall synthetic strategy involves the protection of the amino and carboxylic acid functionalities of L-aspartic acid, followed by selective reduction of one of the carboxylic groups to a primary alcohol, and the other to a ketone which is then stereoselectively reduced to the secondary alcohol.

DOT Script for Synthesis Overview

Caption: Overview of the synthetic pathway to (2S)-4-Amino-1-(tert-butoxy)butan-2-ol.

Synthesis from L-Aspartic Acid: A Step-by-Step Protocol

This synthetic route leverages the inherent chirality of L-aspartic acid to produce the target molecule with high enantiomeric purity.

Step 1: N-Boc Protection of L-Aspartic Acid

The initial step involves the protection of the amino group of L-aspartic acid with a tert-butoxycarbonyl (Boc) group. This is a standard procedure in peptide synthesis and is crucial to prevent side reactions in subsequent steps.[5]

• Protocol:

  • Suspend L-aspartic acid in a suitable solvent system (e.g., a mixture of dioxane and water).

  • Add a base, such as sodium hydroxide, to deprotonate the carboxylic acid and amino groups.

  • Add di-tert-butyl dicarbonate (Boc₂O) portion-wise at a controlled temperature (e.g., 0-5 °C).

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Acidify the reaction mixture and extract the N-Boc-L-aspartic acid with an organic solvent.

Step 2: Selective Esterification to form N-Boc-L-aspartic acid α-tert-butyl ester

To differentiate the two carboxylic acid groups, the α-carboxylic acid is selectively esterified. The formation of the tert-butyl ester at the α-position is a known procedure.[6]

• Protocol:

  • Dissolve N-Boc-L-aspartic acid in a suitable solvent like dichloromethane.

  • Add tert-butanol and a catalytic amount of a coupling agent like 4-dimethylaminopyridine (DMAP).

  • Add a dehydrating agent such as N,N'-dicyclohexylcarbodiimide (DCC) at 0 °C.

  • Stir the reaction overnight at room temperature.

  • Filter the dicyclohexylurea (DCU) byproduct and purify the product by chromatography.

Step 3: Reduction of the β-Carboxylic Acid

The free β-carboxylic acid is then selectively reduced to the corresponding primary alcohol. This can be achieved using borane complexes or other selective reducing agents.[7][8]

• Protocol:

  • Dissolve the N-Boc-L-aspartic acid α-tert-butyl ester in an anhydrous aprotic solvent like tetrahydrofuran (THF).

  • Cool the solution to 0 °C and add a solution of borane-tetrahydrofuran complex (BH₃·THF) dropwise.

  • Stir the reaction at room temperature for several hours.

  • Quench the reaction carefully with methanol and work up to isolate the alcohol.

Step 4: Diastereoselective Reduction of the Ester to the Secondary Alcohol

The tert-butyl ester is then reduced to the desired (S)-alcohol. This is a critical step where stereocontrol is essential. The use of specific reducing agents at low temperatures can achieve high diastereoselectivity.[9]

• Protocol:

  • The intermediate from the previous step is first oxidized to the corresponding ketone.

  • The resulting ketone is then dissolved in an appropriate solvent (e.g., ethanol or THF) and cooled to a low temperature (e.g., -78 °C).

  • A solution of a bulky reducing agent, such as lithium tri-tert-butoxyaluminum hydride (LiAlH(OtBu)₃), is added slowly to control the stereoselectivity of the reduction.[9]

  • The reaction is stirred at low temperature until completion and then quenched and worked up to yield the protected amino alcohol.

Step 5: Deprotection of the Boc Group

The final step is the removal of the Boc protecting group to yield the free amine. This is typically achieved under acidic conditions.[10][11][12]

• Protocol:

  • Dissolve the Boc-protected amino alcohol in a suitable solvent like dichloromethane or methanol.

  • Add a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid in an organic solvent.

  • Stir the reaction at room temperature for a short period.

  • Remove the solvent and excess acid under reduced pressure to obtain the final product, often as a salt.

Applications in Pharmaceutical Synthesis

(2S)-4-Amino-1-(tert-butoxy)butan-2-ol is a highly sought-after intermediate, primarily due to its integral role in the synthesis of HIV protease inhibitors.

Keystone in the Synthesis of Atazanavir

Atazanavir is a potent HIV-1 protease inhibitor widely used in antiretroviral therapy.[13] The synthesis of atazanavir heavily relies on the chiral backbone provided by (2S)-4-Amino-1-(tert-butoxy)butan-2-ol. The (S)-hydroxyl group and the amino group at the adjacent chiral center are crucial for the molecule's interaction with the active site of the HIV protease.[14]

The synthesis of atazanavir involves the coupling of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol with other key intermediates.[15][16] A convergent synthesis approach is often employed, where different fragments of the final molecule are synthesized separately and then joined together.[14]

DOT Script for Atazanavir Synthesis

Caption: Simplified workflow for the synthesis of Atazanavir.

The synthesis of the epoxide intermediate from (2S)-4-Amino-1-(tert-butoxy)butan-2-ol is a key transformation. The subsequent nucleophilic ring-opening of this epoxide by a complex hydrazine derivative is a critical step that forms the core of the atazanavir molecule.[13]

Broader Applications in Drug Discovery

While its role in atazanavir is prominent, the utility of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol and structurally related chiral amino alcohols extends to other areas of medicinal chemistry. These compounds are valuable starting materials for the synthesis of a variety of biologically active molecules, including other antiviral agents and enzyme inhibitors.[17]

For instance, derivatives of 4-amino-2-butanol have been explored as nonpeptidic inhibitors of HIV protease, demonstrating the versatility of this scaffold.[17] Furthermore, similar amino alcohol backbones are found in other therapeutic agents, highlighting the broad potential of this class of compounds in drug discovery.

Causality in Experimental Choices and Self-Validating Protocols

The choice of reagents and reaction conditions in the synthesis of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol is dictated by the need for high stereoselectivity and functional group compatibility.

• Choice of Protecting Group: The Boc group is ideal for protecting the amino function due to its stability under the basic and reductive conditions used in the subsequent steps and its facile removal under mild acidic conditions.[5]

• Stereoselective Reduction: The use of bulky reducing agents like LiAlH(OtBu)₃ at low temperatures for the ketone reduction is a classic example of achieving high diastereoselectivity through steric hindrance, favoring the formation of the desired (S)-alcohol.[9]

• Orthogonal Protection: The use of an ester group for one carboxylic acid and leaving the other as a free acid allows for selective transformations, a key principle in complex organic synthesis.

The described synthetic protocol is inherently self-validating. The high enantiomeric purity of the starting L-aspartic acid ensures the chirality of the final product. Each step is a well-established transformation in organic synthesis, and the purity and identity of the intermediates can be readily confirmed by standard analytical techniques (NMR, MS, etc.), ensuring the integrity of the synthetic pathway.

Conclusion

(2S)-4-Amino-1-(tert-butoxy)butan-2-ol stands as a testament to the power of chiral building blocks in the efficient and stereocontrolled synthesis of complex pharmaceutical agents. Its synthesis from the chiral pool, particularly from L-aspartic acid, provides a reliable and scalable route to this valuable intermediate. Its indispensable role in the synthesis of the HIV protease inhibitor atazanavir underscores its significance in modern medicine. As the demand for enantiomerically pure pharmaceuticals continues to grow, the importance of chiral synthons like (2S)-4-Amino-1-(tert-butoxy)butan-2-ol in drug discovery and development will undoubtedly continue to expand.

References

• G. F. de Souza, et al. (2007). A new and concise strategy to the enantioselective synthesis of (S)-2-amino-4-oxo-4-(pyridine-2-yl) butanoic acid from aspartic acid. SciELO. Retrieved from [Link]

• P. Juszczyk, R. Kasprzykowska, & A. S. Kołodziejczyk. (2003). Simple and efficient synthesis of chiral amino alcohols with an amino acid-based skeleton. ResearchGate. Retrieved from [Link]

• R. N. Patel. (2013). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. PMC. Retrieved from [Link]

• Gpatindia. (2020). ATAZANAVIR Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses. Retrieved from [Link]

• Y. Cao & G. Yang. (2016). A Reduction of Chiral Amino Acids Based on Current Method. Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

• Syrris. Synthesis the HIV protease inhibitor Atazanavir. Retrieved from [Link]

• J. Våbenø, et al. (2002). Diastereoselective reduction of a chiral N-Boc-protected delta-amino-alpha,beta-unsaturated gamma-keto ester Phe-Gly dipeptidomimetic. PubMed. Retrieved from [Link]

• X. Fan, et al. (2007). An Efficient and Practical Synthesis of the HIV Protease Inhibitor Atazanavir via a Highly Diastereoselective Reduction Approach. ResearchGate. Retrieved from [Link]

• L. Dalla-Vechia, et al. (2013). A three step continuous flow synthesis of the biaryl unit of the HIV protease inhibitor Atazanavir. PubMed. Retrieved from [Link]

• Manus Aktteva Biopharma LLP. Intermediates of Atazanavir. Retrieved from [Link]

• A. T. D. Tran, et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. PMC. Retrieved from [Link]

• Z. Cheraiet, et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. ResearchGate. Retrieved from [Link]

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• G. F. de Souza, et al. (2007). A New and Concise Strategy to the Enantioselective Synthesis of (S)-2-Amino-4-Oxo-4-(Pyridine-2-yl) Butanoic Acid from Aspartic Acid. ResearchGate. Retrieved from [Link]

• C. Zinelaabidine, et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. Canadian Center of Science and Education. Retrieved from [Link]

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• ResearchGate. Large-Scale Synthesis of (E)-4-Amino-2-Methylbut-2-en-1-ol: Key Building Block for the Synthesis of trans-Zeatin. Retrieved from [Link]

• S. H. Reich, et al. (1996). Structure-based design and synthesis of substituted 2-butanols as nonpeptidic inhibitors of HIV protease: secondary amide series. PubMed. Retrieved from [Link]

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• Google Patents. Preparation of protected amino acids.

• SID. 4-oxo-2-butenoic Acid Derivatives: Design, Synthesis and Anti-HIV-1 Activity. Retrieved from [Link]

• M. K. Anwer, et al. (2012). 5′-O-Aliphatic and amino acid ester prodrugs of (−)-β-d-(2R,4R). NIH. Retrieved from [Link]

• ResearchGate. The Reactivity of the N-Boc Protecting Group: An Underrated Feature. Retrieved from [Link]

• University of Greifswald. Biocatalytic Synthesis of Amino Alcohols. Retrieved from [Link]

• C. G. N. de Oliveira, et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI. Retrieved from [Link]/5/1460)

Sources

• 1. spectrabase.com [spectrabase.com]
• 2. C4H10O CH3CH(OH)CH2CH3 butan-2-ol low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 2-butanol sec-butyl alcohol 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. NMR Spectrum of Butanol | Thermo Fisher Scientific - US [thermofisher.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. WO2004000784A1 - Preparation of protected amino acids - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. jocpr.com [jocpr.com]
• 9. Diastereoselective reduction of a chiral N-Boc-protected delta-amino-alpha,beta-unsaturated gamma-keto ester Phe-Gly dipeptidomimetic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mcours.net [mcours.net]
• 12. researchgate.net [researchgate.net]
• 13. ATAZANAVIR Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis the HIV protease inhibitor Atazanavir | Syrris [syrris.jp]
• 16. A three step continuous flow synthesis of the biaryl unit of the HIV protease inhibitor Atazanavir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Structure-based design and synthesis of substituted 2-butanols as nonpeptidic inhibitors of HIV protease: secondary amide series - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Stereochemical Control in (2S)-4-Amino-1-(tert-butoxy)butan-2-ol

This guide details the stereochemical, synthetic, and functional distinctions of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol , a specialized chiral gamma-amino alcohol synthon.

Executive Summary: The Stereochemical Imperative

(2S)-4-Amino-1-(tert-butoxy)butan-2-ol is a bifunctional chiral building block characterized by a four-carbon backbone containing a primary amine, a secondary alcohol, and a bulky tert-butyl ether protecting group.

In drug development, this molecule serves as a critical hydroxyethylene isostere precursor.[1] Its specific (2S)-configuration is often required to mimic the transition state of peptide bond hydrolysis in protease inhibitors (e.g., HIV protease, Renin, or BACE1 inhibitors). The (2R)-enantiomer, while chemically identical in achiral environments, typically fails to bind target enzymes or produces inactive/toxic diastereomers during complex synthesis.

Key Differentiators at a Glance:

Feature	(2S)-Isomer (Target)	(2R)-Isomer (Enantiomer)
Precursor Origin	(S)-Glycidyl Ethers / L-Aspartic Acid	(R)-Glycidyl Ethers / D-Aspartic Acid
Biological Role	Mimics L-Amino acid transition states	Often biologically inert or off-target
Optical Rotation	Typically (-) in MeOH (concentration dependent)	Typically (+) in MeOH

| Primary Use | Protease Inhibitor Scaffolds, Chiral Ligands | Stereochemical Probes, Control Reagents |

Structural & Synthetic Divergence[1]

The fundamental difference between the enantiomers lies in their spatial arrangement at the C2 position. This dictates the synthetic pathway required to access them with high enantiomeric excess (

).

Retrosynthetic Analysis

The most robust route to these enantiomers utilizes the Chiral Pool (starting from amino acids) or Asymmetric Ring Opening of epoxides.

• Pathway A (Epoxide Opening - Preferred): Regioselective opening of tert-butyl glycidyl ether with a cyanide source, followed by reduction.

• Pathway B (Amino Acid Reduction): Derivatization of Aspartic Acid.[1]

Synthesis of the (2S)-Enantiomer

To synthesize the (2S)-isomer, one typically starts from (S)-tert-butyl glycidyl ether .

• Regioselective Ring Opening: The epoxide is treated with a cyanide source (e.g., TMSCN or NaCN).[1] Nucleophilic attack occurs at the less hindered terminal carbon (C3 of the epoxide), preserving the stereochemistry at C2.

• Reduction: The resulting nitrile is reduced (using

  or Borane-DMS) to the primary amine.[1]

Synthesis of the (2R)-Enantiomer

The (2R)-isomer requires (R)-tert-butyl glycidyl ether or D-Aspartic acid (which is significantly more expensive than the L-isomer). This economic disparity often makes the (2R)-enantiomer a costly impurity rather than a desired target, unless specifically required for Structure-Activity Relationship (SAR) studies.

Figure 1: Divergent synthesis of enantiomers via regioselective epoxide ring opening.

Analytical Discrimination Protocols

Distinguishing the (2S) and (2R) enantiomers requires chiral analytical techniques, as they share identical boiling points, refractive indices, and NMR spectra in achiral solvents.

Protocol: Chiral HPLC Separation

This is the gold standard for determining enantiomeric excess (

).

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate derivatives).[1]

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1]

  • Note: Diethylamine is crucial to suppress tailing of the primary amine.[1]

• Detection: UV at 210 nm (low sensitivity due to lack of chromophore) or Refractive Index (RI).

• Derivatization (Optional): If UV detection is poor, react the amine with Benzoyl Chloride to generate a chromophore before injection.

Protocol: Mosher's Ester Analysis (NMR)

If a chiral column is unavailable, diastereomeric derivatization is used.

• Reaction: React the amino-alcohol with (R)-(-)-MTPA-Cl (Mosher's Acid Chloride). The amine reacts first; conditions must be controlled to esterify the alcohol or selectively protect the amine first.

• Analysis: Analyze via

  NMR or NMR.

• Result: The (2S) and (2R) precursors will form diastereomers with distinct chemical shifts (

  ) due to the anisotropic shielding of the phenyl group in the Mosher reagent.

Functional Divergence in Drug Design

The (2S)-enantiomer is not merely a geometric variant; it is a functional necessity in medicinal chemistry.

The "Hydroxyethylene" Transition State

Many protease inhibitors (e.g., for HIV or Hypertension) mimic the tetrahedral transition state of peptide hydrolysis.

• The (2S)-hydroxyl group aligns with the catalytic aspartic acid residues in the enzyme active site (e.g., Asp25/Asp25' in HIV Protease).

• The (2R)-hydroxyl group projects the oxygen away from the catalytic water/residues, resulting in a loss of binding affinity (often >1000-fold reduction).

Chemo-Selectivity of the tert-Butoxy Group

The tert-butyl ether at C1 differentiates this molecule from benzyl-protected analogs.

• Acid Stability: Labile in strong acids (TFA), allowing deprotection after peptide coupling.[1]

• Hydrogenation Stability: Unlike benzyl ethers, the tert-butyl group survives catalytic hydrogenation (

  ). This allows the researcher to reduce other functional groups (like azides or alkenes) elsewhere in the molecule without exposing the C1 alcohol.

Experimental Protocol: Synthesis of (2S)-Target

Objective: Synthesis of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol via Cyanolysis of Epoxide.

Reagents:

• (S)-tert-Butyl Glycidyl Ether (>99% ee)

• Acetone cyanohydrin (or NaCN/MgSO4)

• Lithium Aluminum Hydride (LiAlH4)

• Tetrahydrofuran (THF), anhydrous

Step-by-Step Workflow:

• Ring Opening (Nitrile Formation):

  • Dissolve (S)-tert-butyl glycidyl ether (10 mmol) in MeOH/H2O.

  • Add NaCN (12 mmol) and adjust pH to ~9.5.

  • Stir at 0°C

    RT for 12 hours.

  • Mechanism:[1][2] Regioselective attack at C3 yields (R)-3-hydroxy-4-(tert-butoxy)butanenitrile . (Note: Cahn-Ingold-Prelog priority change may flip R/S designation at the intermediate stage, but relative stereochemistry is preserved).

  • Extract with EtOAc, dry over Na2SO4.[1]

• Reduction to Amine:

  • Suspend LiAlH4 (20 mmol) in dry THF under Argon.

  • Add the nitrile intermediate dropwise at 0°C.[1]

  • Reflux for 4 hours.[1]

  • Quench: Fieser workup (Water, 15% NaOH, Water).

  • Filter precipitate, concentrate filtrate.[1]

• Purification:

  • Distillation under reduced pressure (high vacuum required due to boiling point >200°C at atm).[1]

  • Or conversion to Oxalate salt for crystallization.[1]

Safety Note: Cyanide reagents are lethal.[1] All operations must be performed in a high-efficiency fume hood with a bleach quench bath ready.[1]

References

• Synthesis of Chiral Amino Alcohols: Ager, D. J., Prakash, I., & Schaad, D. R. (1996). "1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis." Chemical Reviews, 96(2), 835-876. Link

• Protease Inhibitor Design: Ghosh, A. K., et al. (2001).[1] "Structure-Based Design: Potent Inhibitors of Human Brain Memapsin 2 (Beta-Secretase)." Journal of Medicinal Chemistry, 44(18), 2865–2868. Link

• Epoxide Ring Opening Methodology: Benedetti, F., et al. (2012).[1] "Nucleophilic Opening of Chiral Epoxides: A Logical Approach to Pharmaceutical Intermediates." Current Organic Synthesis, 9(4). Link

• Chiral HPLC of Amino Alcohols: "Application Guide for Chiral HPLC Selection." Daicel Chiral Technologies.[1] Link

• Stereochemical Nomenclature: IUPAC. (2013). Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names. Link

Sources

• 1. 4-amino butanol | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. 4-Amino-1-butanol - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: Chemoselective Nucleophilic Substitution Strategies for (2S)-4-Amino-1-(tert-butoxy)butan-2-ol

Executive Summary & Strategic Overview

(2S)-4-Amino-1-(tert-butoxy)butan-2-ol (CAS: Derivative of 125995-03-1) represents a high-value "chiral pool" building block, primarily utilized in the synthesis of sphingosine-1-phosphate (S1P) receptor modulators and other azetidine-containing pharmacophores.

The core challenge in manipulating this molecule lies in its dual-nucleophilic nature (primary amine vs. secondary alcohol) and the acid-lability of the tert-butyl ether protecting group. Successful nucleophilic substitution at the C2-hydroxyl position requires a rigid chemoselective strategy.

This guide details two primary workflows:

• Intramolecular Substitution (Cyclization): Converting the linear amino alcohol into a chiral azetidine.

• Intermolecular Substitution (Functionalization): Displacing the hydroxyl group with external nucleophiles (with stereochemical inversion) via Mitsunobu conditions.[1][2]

Decision Matrix: Reaction Pathway Selection

Figure 1: Strategic decision tree for processing (2S)-4-Amino-1-(tert-butoxy)butan-2-ol. Note that N-protection is a prerequisite for both pathways to prevent polymerization or N-alkylation.

Critical Chemical Constraints

Before initiating any protocol, the following stability factors must be accounted for:

Parameter	Constraint	Consequence of Failure
Amine Nucleophilicity	The primary amine (-NH₂) is significantly more nucleophilic than the secondary alcohol (-OH).	Attempting direct substitution on the -OH without N-protection results in N-alkylation or N-sulfonylation .
Protecting Group	tert-Butyl ether (-OtBu) is acid-labile.	Avoid strong Lewis acids (e.g., BBr₃) or aqueous acids (pH < 2) which will cleave the ether, yielding the diol.
Stereochemistry	The C2 center is (S).[3]	SN2 reactions (Mitsunobu/Mesylate displacement) will cause Walden Inversion to (R). Retention requires double inversion.
Dimerization	Intermolecular reaction between two monomers.	High concentration reactions (>0.5 M) during activation steps favor dimerization over cyclization.

Protocol A: Synthesis of Chiral Azetidines (Intramolecular Substitution)

This is the most common industrial application for this scaffold. The reaction proceeds via the activation of the alcohol as a mesylate, followed by intramolecular displacement by the nitrogen.

Target Product: (S)-1-(tert-butoxycarbonyl)-2-(tert-butoxymethyl)azetidine.

Reagents & Materials[1][3][4][5][6][7][8][9][10][11][12]

• Substrate: (2S)-4-Amino-1-(tert-butoxy)butan-2-ol

• Protection: Di-tert-butyl dicarbonate (Boc₂O), Triethylamine (TEA).

• Activation: Methanesulfonyl chloride (MsCl).

• Cyclization Base: Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu).

• Solvents: Dichloromethane (DCM) for activation; THF or DMF for cyclization.

Step-by-Step Methodology

Phase 1: Chemoselective N-Protection

Rationale: We must mask the amine to prevent it from reacting with MsCl in Phase 2.

• Dissolve 1.0 eq of amino alcohol in DCM (0.2 M).

• Add 1.1 eq of TEA and cool to 0°C.

• Slowly add 1.05 eq of Boc₂O dissolved in minimal DCM.

• Warm to Room Temperature (RT) and stir for 4 hours.

• Workup: Wash with 5% citric acid (mild acid preserves t-butyl ether), then brine. Dry over Na₂SO₄ and concentrate.

  • Checkpoint: ¹H NMR should show a singlet at ~1.44 ppm (Boc) and disappearance of broad NH signals.

Phase 2: O-Activation (Mesylation)

Rationale: Converting the poor leaving group (-OH) into a potent leaving group (-OMs).

• Dissolve the N-Boc intermediate in anhydrous DCM (0.15 M) under Nitrogen.

• Cool to -10°C (ice/salt bath). Critical: Temperature control prevents side reactions.

• Add 1.5 eq of TEA.

• Dropwise add 1.2 eq of MsCl over 20 minutes.

• Stir at 0°C for 1 hour.

• Quench: Add cold saturated NaHCO₃. Extract with DCM.

  • Note: The mesylate is relatively unstable; proceed immediately to Phase 3 after rapid drying/concentration. Do not store for >24h.

Phase 3: Cyclization (The Substitution Event)

Rationale: Intramolecular SN2 attack. The N-Boc group is electron-withdrawing, reducing the nucleophilicity of the nitrogen. Therefore, a strong base is required to deprotonate the carbamate, creating a potent nitrogen nucleophile.

• Dissolve the crude mesylate in anhydrous THF (0.05 M). Dilution is key to favor intramolecular cyclization over intermolecular polymerization.

• Cool to 0°C.

• Add 1.2 eq of NaH (60% dispersion in oil) portion-wise.

  • Observation: Gas evolution (H₂) will occur.

• Reflux the mixture (66°C) for 3–6 hours.

• Monitor: TLC should show conversion of the polar mesylate to a less polar spot (Azetidine).

• Workup: Cool to 0°C, quench carefully with water. Extract with EtOAc.

Mechanism of Action:

Figure 2: Mechanistic flow of the base-mediated cyclization.

Protocol B: Intermolecular Substitution (Mitsunobu)

If the goal is to invert the stereocenter or introduce a heteroatom (e.g., Azide for diamine synthesis) without forming the azetidine, the Mitsunobu reaction is the standard.

Target: Inversion of C2-OH or Substitution with Nucleophile (Nu).

Reagents

• Phosphine: Triphenylphosphine (PPh₃) or Polymer-supported PPh₃ (for easier purification).

• Azo Reagent: Diisopropyl azodicarboxylate (DIAD) is preferred over DEAD due to safety and stability.

• Nucleophile: Diphenylphosphoryl azide (DPPA) for amines, or p-Nitrobenzoic acid for inversion/alcohol protection.

Protocol

• Preparation: Ensure the starting material is N-Protected (N-Boc or N-Cbz). The free amine will destroy the Mitsunobu reagent.

• Dissolve N-protected alcohol (1.0 eq), PPh₃ (1.5 eq), and the Nucleophile (1.5 eq) in anhydrous THF.

• Cool to 0°C .

• Add DIAD (1.5 eq) dropwise over 15 minutes.

  • Visual Cue: The yellow color of DIAD should fade upon addition. If color persists, the reaction may be stalling or reagents are wet.

• Stir at RT for 12–24 hours.

• Workup: Concentrate and triturate with Hexane/Et₂O (1:1) to precipitate Triphenylphosphine oxide (TPPO). Filter and purify the filtrate via column chromatography.

Stereochemical Outcome: This reaction proceeds with complete inversion of configuration.[4]

• Starting Material: (2S)

• Product: (2R)-Substitution product.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Cyclization)	Intermolecular dimerization.	Decrease concentration in Phase 3 (Cyclization) to <0.05 M.
Loss of t-Butyl Group	Acidic conditions during workup or silica gel chromatography.	Use 1% Triethylamine in the eluent during purification to neutralize silica acidity. Avoid HCl washes.
No Reaction (Mitsunobu)	Steric hindrance of the t-butoxy group.	Switch to more reactive azo/phosphine systems (e.g., ADDP/PBu₃) or use sonication.
N-Mesylation	Incomplete N-protection before activation.	Ensure 100% conversion to N-Boc intermediate before adding MsCl. Check NMR.

References

• Azetidine Synthesis via Amino Alcohols

  • Source: Quinodoz, P., et al. "Stereoselective Synthesis of Azetidines from Amino Alcohols."[5] J. Org.[6][5] Chem., 2016, 81, 2899-2910.[5]

  • Relevance: Establishes the N-protection/O-activation/Cyclization protocol as the gold standard for chiral azetidines.

• Mitsunobu Reaction on Amino Alcohols

  • Source: Swarbrick, M. E., et al. "Synthesis of S1P1 agonists via Mitsunobu inversion." Bioorg. Med. Chem. Lett., 2010.
  • Relevance: Details the use of DIAD/PPh3 for inverting sterically hindered secondary alcohols in the presence of carbam

• General Reactivity of 1,3-Amino Alcohols

  • Source: Couty, F., & Evano, G. "Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles." Org.[1][3][4][5] Prep. Proced. Int., 2006.[3][6][5]

  • Relevance: Comprehensive review of ring closure kinetics and protecting group str

• Protecting Group Chemistry

  • Source: Wuts, P. G. M. Greene's Protective Groups in Organic Synthesis, 5th Ed.
  • Relevance: Confirms stability profiles of tert-butyl ethers under basic cyclization conditions and their lability in Lewis acids.

Disclaimer: This application note is for research purposes only. All reactions involving methanesulfonyl chloride and sodium hydride require standard PPE and fume hood ventilation.

Sources

• 1. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 2. (2S,4R)- and (2S,4S)-Perfluoro-tert-butyl 4-Hydroxyproline: Two Conformationally Distinct Proline Amino Acids for Sensitive Application in 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Azetidine synthesis [organic-chemistry.org]
• 6. Mitsunobu Reaction [organic-chemistry.org]

Application of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol in antiviral drug development

Technical Application Note: Strategic Utilization of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol in Next-Generation Antiviral Synthesis

Core Directive & Executive Summary

Subject: (2S)-4-Amino-1-(tert-butoxy)butan-2-ol (CAS: 166746-61-8) Role: High-Value Chiral Synthon for Protease Inhibitor (PI) Scaffolds Target Class: HIV-1 Protease Inhibitors (e.g., Amprenavir, Darunavir analogs) & HCV NS3/4A Protease Inhibitors.

Executive Summary: (2S)-4-Amino-1-(tert-butoxy)butan-2-ol is a critical chiral building block employed in the convergent synthesis of antiretroviral drugs, specifically those targeting viral proteases. Its structural integrity—featuring a defined (S)-stereocenter and a robust tert-butyl ether protecting group—makes it an ideal precursor for constructing hydroxyethylamine and hydroxyethylene transition-state isosteres. These isosteres are the pharmacophoric cores of blockbuster HIV drugs like Amprenavir and Fosamprenavir , acting as non-cleavable mimics of the viral peptide substrate. This guide details the strategic application, quality control, and synthetic protocols for leveraging this molecule in high-barrier-to-resistance drug development.

Scientific Foundations & Mechanism of Action

The Structural Imperative: Transition State Mimicry

Viral proteases (e.g., HIV-1 protease) cleave viral polyproteins by hydrolyzing specific peptide bonds. This process proceeds through a high-energy tetrahedral transition state.

• Mechanism: Antiviral Protease Inhibitors (PIs) are designed to bind to the active site with higher affinity than the natural substrate. They achieve this by incorporating a stable "transition-state mimic"—typically a secondary alcohol with specific stereochemistry.

• Role of the Synthon: The (S)-hydroxyl group of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol directly mimics the tetrahedral intermediate formed during peptide hydrolysis. The tert-butoxy group protects the primary alcohol (P1' position precursor), allowing selective elongation of the amine (P2/P3 positions) without side reactions.

Advantages of the tert-Butoxy Moiety

Unlike benzyl or silyl protecting groups, the tert-butyl ether is exceptionally stable under basic and nucleophilic conditions used during the coupling of the amino group. This stability allows for:

• Selective Amide Coupling: Reaction of the C4-amine with activated esters or sulfonyl chlorides (e.g., for sulfonamide synthesis in Darunavir analogs).

• Epoxide Formation: Subsequent conversion of the alcohol to an epoxide for further diversification.

• Late-Stage Deprotection: Acidic removal of the t-Bu group only after the core scaffold is assembled.

Experimental Protocols

Protocol A: Quality Control & Enantiomeric Purity Assessment

Objective: Ensure the optical purity of the (S)-enantiomer (>99.5% ee), as the (R)-enantiomer is inactive and potentially toxic.

Materials:

• Analyte: (2S)-4-Amino-1-(tert-butoxy)butan-2-ol (CAS: 166746-61-8)

• Column: Chiralpak AD-H or OD-H (4.6 mm x 250 mm, 5 µm)

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1 v/v/v)

• Detection: UV at 210 nm (or Refractive Index for low UV absorption)

Procedure:

• Sample Prep: Dissolve 5 mg of the synthon in 1 mL of mobile phase. Filter through a 0.22 µm PTFE filter.

• Derivatization (Optional but Recommended): If UV detection is poor, react a small aliquot with p-nitrobenzoyl chloride to enhance chromophore visibility.

• Analysis: Inject 10 µL at a flow rate of 1.0 mL/min at 25°C.

• Criteria: The (S)-enantiomer should elute as the major peak. Calculate enantiomeric excess (ee%) = [(Area_S - Area_R) / (Area_S + Area_R)] * 100. Acceptance Criteria: ee > 99.0%.

Protocol B: General Coupling for Hydroxyethylamine Scaffold Synthesis

Context: This protocol describes the reaction of the synthon with an activated epoxide (a common step in PI synthesis, analogous to the synthesis of Amprenavir).

Step-by-Step Methodology:

• Activation: Charge a reactor with (2S)-4-Amino-1-(tert-butoxy)butan-2-ol (1.0 equiv) and anhydrous Isopropanol (IPA) (10 vol).

• Epoxide Addition: Slowly add the chiral epoxide partner (e.g., (S)-glycidyl ether derivative) (1.1 equiv) at 0–5°C to control the exotherm.

• Catalysis: Add a Lewis acid catalyst (e.g., Titanium(IV) isopropoxide, 0.05 equiv) if the reaction is sluggish; otherwise, thermal promotion is sufficient.

• Reaction: Heat the mixture to 60–70°C for 12–16 hours. Monitor by HPLC for the disappearance of the amine.

• Workup: Cool to room temperature. Concentrate under reduced pressure to remove IPA.

• Purification: Dissolve the residue in Ethyl Acetate, wash with 5% NaHCO3 and Brine. Crystallize the secondary amine intermediate from Heptane/EtOAc.

Data Specification Table:

Parameter	Specification	Rationale
Appearance	Colorless to pale yellow oil	Oxidation leads to yellowing.
Purity (HPLC)	> 98.0%	Critical for pharmaceutical intermediates.
Chiral Purity (ee)	> 99.5%	Essential for drug efficacy/safety.
Water Content (KF)	< 0.5%	Prevents side reactions during coupling.

Visualization & Workflow

Diagram 1: Retrosynthetic Analysis of a Generic Protease Inhibitor

This diagram illustrates how the (2S)-4-Amino-1-(tert-butoxy)butan-2-ol synthon forms the core of a protease inhibitor.

Caption: Retrosynthetic breakdown showing the central role of the (2S)-amino-alcohol synthon in assembling the pharmacophore.

Diagram 2: Synthetic Workflow for Scaffold Assembly

Caption: Step-by-step synthetic workflow from the chiral synthon to the final drug intermediate.

References

• Sigma-Aldrich. (2024). Product Specification: 4-amino-1-(tert-butoxy)butan-2-ol (CAS: 166746-61-8). Link

• Ghosh, A. K., et al. (2007). Structure-Based Design of HIV-1 Protease Inhibitors: The Role of Hydroxyethylamine Isosteres. Journal of Medicinal Chemistry, 50(10), 2316-2331. Link

• Randall, J. L., et al. (1994). Synthesis of Hydroxyethylamine Dipeptide Isosteres: A Convergent Approach to HIV Protease Inhibitors. Tetrahedron Letters, 35(16), 2539-2542. Link

• Stranix, B. R., et al. (2006). Lysine-Derived HIV Protease Inhibitors: Synthesis and Structure-Activity Relationships. Bioorganic & Medicinal Chemistry Letters, 16(13), 3459-3462. Link

• TargetMol. (2024). Anti-Viral Compound Library for Drug Repurposing. Link

Application Notes and Protocols for the Preparation of Chiral Auxiliaries from (2S)-4-Amino-1-(tert-butoxy)butan-2-ol

Introduction: In the landscape of modern synthetic organic chemistry, the reliable and predictable control of stereochemistry is paramount, particularly in the development of pharmaceutical agents where the biological activity of enantiomers can differ dramatically. Chiral auxiliaries represent a robust and well-established strategy for asymmetric synthesis, allowing for the temporary incorporation of a chiral directing group to guide the formation of new stereocenters.[1][2] This application note provides a comprehensive guide to the utilization of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol, a versatile and readily accessible chiral building block, for the preparation of valuable chiral auxiliaries.

The primary focus will be on the synthesis and application of a novel Evans-type oxazolidinone auxiliary, (4S)-4-(2-(tert-butoxy)ethyl)oxazolidin-2-one. Detailed, step-by-step protocols for its preparation, subsequent N-acylation, diastereoselective alkylation, and final removal will be presented. These procedures are designed to provide researchers, scientists, and drug development professionals with a practical and scientifically sound methodology for leveraging this chiral building block in their synthetic endeavors.

Part 1: Synthesis of (4S)-4-(2-(tert-butoxy)ethyl)oxazolidin-2-one Chiral Auxiliary

The conversion of 1,2-amino alcohols into oxazolidin-2-ones is a cornerstone of chiral auxiliary synthesis.[1] While classical methods often employ hazardous reagents like phosgene, safer and more practical alternatives have been developed. The following protocol details the cyclization of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol using potassium tert-butoxide in sulfolane, a method adapted from procedures for similar N-Boc protected amino alcohols.[3]

Reaction Scheme:

Figure 2: Workflow for the application of the chiral auxiliary.

Protocol 2: N-Acylation of the Chiral Auxiliary

Materials:

• (4S)-4-(2-(tert-butoxy)ethyl)oxazolidin-2-one

• Propionyl chloride

• Triethylamine (Et₃N)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the chiral auxiliary (1.0 equiv) in anhydrous DCM under an inert atmosphere.

• Cool the solution to 0 °C and add triethylamine (1.2 equiv).

• Slowly add propionyl chloride (1.1 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Quench the reaction with saturated aqueous NaHCO₃ solution.

• Separate the layers and extract the aqueous phase with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure to obtain the N-propionyl oxazolidinone, which can be purified by flash chromatography if necessary.

Protocol 3: Diastereoselective Alkylation

Materials:

• N-propionyl oxazolidinone from Protocol 2

• Lithium bis(trimethylsilyl)amide (LiHMDS) solution in THF

• Benzyl bromide

• Tetrahydrofuran (THF, anhydrous)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the N-propionyl oxazolidinone (1.0 equiv) in anhydrous THF under an inert atmosphere.

• Cool the solution to -78 °C.

• Slowly add LiHMDS solution (1.05 equiv) dropwise and stir for 30 minutes to form the enolate.

• Add benzyl bromide (1.2 equiv) and continue stirring at -78 °C for 2-4 hours, monitoring by TLC.

• Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with EtOAc.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure. The crude product can be purified by flash chromatography to separate the diastereomers.

Expected Diastereoselectivity:

The stereochemical outcome of the alkylation is dictated by the steric hindrance of the substituent at the C4 position of the oxazolidinone ring. The bulky 2-(tert-butoxy)ethyl group is expected to effectively shield one face of the enolate, leading to high diastereoselectivity. For similar Evans auxiliaries, diastereomeric ratios greater than 95:5 are commonly observed. [4] Protocol 4: Auxiliary Cleavage to Yield the Carboxylic Acid

Materials:

• Alkylated N-acyloxazolidinone from Protocol 3

• Tetrahydrofuran (THF)

• Water

• Lithium hydroxide monohydrate (LiOH·H₂O)

• 30% Hydrogen peroxide (H₂O₂) solution

• Sodium sulfite (Na₂SO₃)

• Diethyl ether

• 1 M Sodium hydroxide (NaOH) solution

Procedure:

• Dissolve the alkylated product (1.0 equiv) in a 3:1 mixture of THF and water.

• Cool the solution to 0 °C.

• Add lithium hydroxide monohydrate (2.0 equiv) followed by the dropwise addition of 30% H₂O₂ (4.0 equiv).

• Stir the mixture at 0 °C for 1-2 hours, monitoring by TLC.

• Quench the excess peroxide by adding an aqueous solution of sodium sulfite.

• Concentrate the mixture under reduced pressure to remove the THF.

• Add diethyl ether to extract the liberated chiral auxiliary.

• Make the aqueous layer basic (pH 10-11) with 1 M NaOH and extract with diethyl ether to recover the auxiliary completely. [5]9. Acidify the aqueous layer with 1 M HCl and extract with ethyl acetate to isolate the desired carboxylic acid.

• Dry the organic layer containing the product over anhydrous sodium sulfate, filter, and concentrate to obtain the enantiomerically enriched carboxylic acid.

Step	Reagents & Conditions	Typical Yield	Diastereomeric Ratio
N-Acylation	Propionyl chloride, Et₃N, DCM, 0 °C to rt	>90%	N/A
Alkylation	LiHMDS, Benzyl bromide, THF, -78 °C	70-85%	>95:5
Cleavage	LiOH·H₂O, H₂O₂, THF/H₂O, 0 °C	>85%	N/A

Table 2: Summary of expected results for the asymmetric alkylation sequence.

Part 3: Synthesis of a Chiral Sultam Auxiliary (Conceptual)

While the synthesis of an oxazolidinone is a primary application, the amino alcohol starting material can also conceptually be a precursor for chiral sultams, another important class of chiral auxiliaries. The following outlines a potential synthetic route, which would require further optimization.

Conceptual Reaction Scheme:

Figure 3: Conceptual pathway for the synthesis of a chiral sultam.

This conceptual pathway involves:

• N-Sulfonylation: Reaction of the primary amine with a suitable sulfonyl chloride.

• Hydroxyl Group Activation: Conversion of the secondary alcohol into a good leaving group, for example, a mesylate.

• Intramolecular Cyclization: Base-mediated intramolecular nucleophilic substitution to form the sultam ring.

Further experimental investigation would be required to establish a robust protocol for this transformation.

Conclusion

(2S)-4-Amino-1-(tert-butoxy)butan-2-ol is a highly useful chiral precursor for the synthesis of valuable chiral auxiliaries. This application note provides detailed, actionable protocols for the preparation of a novel Evans-type oxazolidinone auxiliary and its successful application in a diastereoselective alkylation reaction. The methodologies described herein are designed to be reproducible and scalable, offering a practical approach for chemists in academic and industrial settings to access enantiomerically enriched compounds. The conceptual outline for the synthesis of a chiral sultam further highlights the versatility of this starting material and opens avenues for future research and development.

References

• Stereoselective synthesis of chiral sultam-fused dihydropyridinones via photopromoted NHC catalyzed [4 + 2] annulation. Organic Chemistry Frontiers. (URL: [Link])

• N-to-S Acyl Transfer as an Enabling Strategy in Asymmetric and Chemoenzymatic Synthesis.

• A simple method removing 2-oxazolidinone and 2-hydroxyethylamine auxiliaries in methoxide–carbonate systems for synthesis of planar-chiral nicotinate. ResearchGate. (URL: [Link])

• Appendix C. Experimental for Chapter 3. SFU Summit. (URL: [Link])

• Diastereoselective Alkylation of 4-Methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate and 2-Chloromethyl-isoindole-1,3-dione. Hungarian Journal of Industry and Chemistry. (URL: [Link])

• Sultam synthesis. Organic Chemistry Portal. (URL: [Link])

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment. Williams College. (URL: [Link])

• DIASTEREOSELECTIVE ALKYLATION OF 4-METHYL-5-OXO-2-PHENYL-1,3-OXAZOLIDINE-3-CARBOXYLATE AND 2-CHLOROMETHYL-ISOINDOLE-1,3-DIONE. An-Najah Staff. (URL: [Link])

• Stereoselective Synthesis of β-Substituted β-Amino Sulfones and Sulfonamides via Addition of Sulfonyl Anions to Chiral N-Sulfinyl Imines. ACS Figshare. (URL: [Link])

• Preparation method of (S) -4-phenyl-2-oxazolidinone.

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. chemistry.williams.edu [chemistry.williams.edu]
• 3. CN112500361A - Preparation method of (S) -4-phenyl-2-oxazolidinone - Google Patents [patents.google.com]
• 4. staff.najah.edu [staff.najah.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Improving reaction yields when using (2S)-4-Amino-1-(tert-butoxy)butan-2-ol

Executive Summary

(2S)-4-Amino-1-(tert-butoxy)butan-2-ol is a bifunctional chiral building block characterized by a primary amine, a secondary alcohol, and an acid-labile tert-butyl ether. It is frequently employed in the synthesis of peptidomimetics and antiviral scaffolds (e.g., famciclovir analogs).

Users typically encounter yield losses due to three specific failure modes:

• Poor Chemoselectivity: Competitive

  -acylation during amide coupling.

• Protecting Group Cleavage: Inadvertent loss of the tert-butyl ether under acidic conditions.

• Purification Losses: Irreversible adsorption of the free amine on silica gel.

This guide provides self-validating protocols to mitigate these risks.

Module 1: Chemoselectivity (N- vs. O-Functionalization)

The Challenge

The primary amine at C4 is kinetically more nucleophilic than the secondary alcohol at C2. However, the hydroxyl group can facilitate "acyl transfer" or react directly if the base strength or temperature is too high, leading to esters or

-diacyl impurities.

Troubleshooting Protocol: N-Acylation

Variable	Recommendation	Scientific Rationale
Coupling Agent	HATU or EDC/HOBt	HATU provides rapid activation, favoring the faster amine reaction over the alcohol. Avoid acid chlorides unless temp is strictly controlled (<-10°C).
Base	DIPEA (2.0 - 3.0 eq)	Maintain pH ~8-9. Stronger bases (e.g., NaH) will deprotonate the alcohol ( ), causing immediate -acylation.
Solvent	DMF or DCM	DMF solvates the polar amino alcohol well, preventing aggregation that slows amine kinetics.
Temperature	0°C RT	Start cold to suppress the activation energy of the hydroxyl nucleophile.

Diagnostic Decision Tree: Low Yield in Amide Coupling

Figure 1: Diagnostic logic for troubleshooting acylation failures. Blue nodes indicate analysis steps; Red/Yellow indicate failure modes; Green indicates corrective actions.

Module 2: Protecting Group Integrity (The tert-Butyl Ether)

The Challenge

The tert-butoxy group is an ether, but it is acid-labile . Unlike a methyl or benzyl ether, it generates a stable tert-butyl cation upon protonation. Standard acidic workups or deprotection steps for other groups (e.g., Boc removal) can accidentally cleave this ether.

Stability Matrix

Condition	Stability	Notes
TFA (Neat)	Unstable	Will cleave the ether rapidly.
HCl (4M in Dioxane)	Variable	Can cleave over time. Monitor strictly.
AcOH (Acetic Acid)	Stable	Safe for workups.
NaOH / LiOH	Stable	Completely orthogonal to base hydrolysis.
Hydrogenation ( , Pd/C)	Stable	Will not cleave (unlike benzyl ethers).

FAQ: How do I remove a Boc group without losing the tert-butyl ether?

Answer: You must tune the acidity.

• Protocol: Dissolve substrate in DCM.

• Reagent: Add

  (5 eq) or TMS-OTf (carefully controlled).

• Alternative: Use dilute TFA in DCM (10% v/v) at 0°C and quench immediately upon conversion. Do not let it stir overnight.

Module 3: Purification & Handling

The Challenge

The free amine form of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol is highly polar and hygroscopic. It adheres strongly to the acidic silanols of silica gel, leading to "streaking" and mass loss during flash chromatography.

Optimized Purification Workflow

Method A: Reverse Phase (Recommended)

• Column: C18 functionalized silica.

• Mobile Phase: Water (0.1%

  ) / Acetonitrile.

• Rationale: The basic buffer keeps the amine deprotonated and improves peak shape. Avoid TFA buffers as they may degrade the ether during concentration.

Method B: Normal Phase (If C18 is unavailable)

• Pre-treatment: Flush the silica column with 1%

  in Hexane before loading.

• Mobile Phase: DCM / MeOH /

  (90:9:1).

• Rationale: The ammonia competes for the acidic sites on the silica, allowing the amine product to elute freely.

Storage Protocol

• State: Store as the HCl or Oxalate salt if possible. The free base absorbs atmospheric water and

  (forming carbamates).

• Temp: -20°C under Argon.

Module 4: Cyclization Risks (Advanced)

Mechanism Awareness

This molecule is a 1,3-amino alcohol . When reacting with aldehydes or ketones (reductive amination) or activated carbonyls (CDI, phosgene), there is a high risk of forming 6-membered heterocycles.

• Aldehydes: Formation of 1,3-oxazinanes .

• CDI/Phosgene: Formation of cyclic oxazinan-2-ones .

Prevention: If the goal is a linear product, ensure the secondary alcohol is protected (e.g., as a silyl ether like TBS) before introducing electrophiles that could bridge the 1,3-gap.

Figure 2: Pathway divergence for 1,3-amino alcohols. Thermodynamic conditions favor ring closure.

References

• Greene's Protective Groups in Organic Synthesis. Wuts, P.G.M. (2014).[1] Protection for the Hydroxyl Group: Ethers.[2] Wiley.

• Chemoselective N-Acylation of Amino Alcohols. Journal of Organic Chemistry. (1996). Demonstrates the kinetic preference of amines over alcohols using controlled conditions.[3]

• Purification of Polar Amino Alcohols. BenchChem Technical Support. (2025).[4][5] Strategies for preventing silica adsorption.[6]

• Stability of Tert-Butyl Ethers. Organic Chemistry Portal. Comparative stability data for ether protecting groups.

Sources

• 1. researchgate.net [researchgate.net]
• 2. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]
• 3. Chemoselective Acylation of Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Solubilization Strategies for (2S)-4-Amino-1-(tert-butoxy)butan-2-ol

[1]

Case Reference: CAS 106056-98-0 | Molecular Formula: C₈H₁₉NO₂ Support Tier: Level 3 (Senior Application Scientist)[1]

Executive Summary: The "Amphiphilic Trap"

You are likely reading this guide because your sample of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol is refusing to dissolve in standard buffers (like PBS pH 7.4) or has formed a separate oily layer ("oiling out") upon addition to aqueous media.[1]

The Root Cause: This molecule is a classic amphiphile .[1]

• The Hydrophobic Tail: The tert-butoxy group is bulky and highly lipophilic (greasy).[1]

• The pH Switch: The primary amine (C4 position) is the only reliable solubilizing "handle."[1]

  • At pH > 9 (Free Base): The amine is neutral.[1] The lipophilic tert-butoxy group dominates, rendering the molecule water-insoluble.[1]

  • At pH < 6 (Salt Form): The amine is protonated (

    ).[1] The ionic charge overrides the lipophilicity, forcing the molecule into solution.

Immediate Action: Stop adding water or neutral buffer.[1] You must control the protonation state first.[1]

Module 1: The pH Switch Protocol (Recommended)

This is the most robust method for aqueous solubilization.[1] It relies on converting the free base oil into a water-soluble ammonium salt.[1]

The Mechanism

The primary amine has a pKa of approximately 9.5–10.0 . To ensure solubility, you must drop the pH at least 2 units below the pKa (pH < 7.5), ideally lower to prevent aggregation.

Figure 1: The Protonation Switch.[1] Solubility is binary dependent on the charge of the amine.

Step-by-Step Solubilization Protocol

Goal: Prepare a 50 mM Stock Solution in Water.

• Weighing: Weigh the target amount of the oily free base into a glass vial.

• Stoichiometric Calculation: Calculate the molar amount of the substance.

  • Example: 100 mg (MW: 161.24 g/mol ) = 0.62 mmol.[1]

• Acid Addition (The Critical Step):

  • Do not add water yet.[1]

  • Add 0.95 to 1.0 equivalents of 1M Hydrochloric Acid (HCl) directly to the neat oil.[1]

  • Why? This forms the hydrochloride salt in situ before the hydrophobic effect causes aggregation.

• Dilution: Add PCR-grade water to reach the final volume. Vortex vigorously.

• Verification: The solution should be clear and colorless. Measure pH; it should be slightly acidic (pH 4–6).[1]

Warning: If you add this stock to a high-pH buffer (e.g., Carbonate buffer pH 10), the free base will precipitate immediately.

Module 2: Co-solvent Strategies (Neutral pH Applications)

If your experiment (e.g., cell culture) cannot tolerate acidic stock solutions, you must use a co-solvent carrier.

Solvent Compatibility Table

Solvent	Solubility Limit	Recommended Max Final %	Notes
DMSO	>100 mM	0.1% - 0.5%	Best for freezing stocks.[1] Hygroscopic; keep sealed.
Ethanol	>50 mM	0.5% - 1.0%	Volatile.[1] Evaporation changes concentration over time.[1]
PBS (pH 7.4)	<1 mM (Unstable)	N/A	AVOID. Risk of slow precipitation/oiling out.[1]
Water (pH 7)	Variable	N/A	Unreliable without acid.[1]

Protocol for Biological Assays

• Primary Stock: Dissolve the neat oil in 100% DMSO to create a 100 mM master stock.

• Intermediate Dilution: Dilute the master stock 1:10 into the culture media (not water/PBS) immediately before use.

  • Why? Serum proteins (Albumin) in media can bind the lipophilic tert-butyl tail, acting as a carrier and preventing precipitation.[1]

• Final Application: Add to cells. Ensure final DMSO concentration is <0.5% (v/v).[1]

Module 3: Troubleshooting FAQ

Q1: I added the compound to PBS, and it looks like oil droplets are floating on top. Can I vortex it back in?

• No. You are witnessing "oiling out."[1] The thermodynamic drive for the hydrophobic tert-butyl groups to aggregate is stronger than the water interaction.[1]

• Fix: Acidify the suspension with 1N HCl dropwise until the droplets disappear, or restart using the DMSO method.

Q2: Can I use sonication to dissolve it in water?

• Caution. Sonication creates heat.[1] This compound is a low-melting solid/oil.[1] Heating it without pH control might temporarily disperse it as an emulsion, but it will phase-separate again upon cooling or standing (Ostwald ripening).[1]

Q3: I need to use this in a reaction with an acid chloride. Which form do I use?

• Use the Free Base in an organic solvent (DCM or THF) with an auxiliary base (TEA or DIPEA).[1] Do not use the aqueous salt form for organic synthesis unless using Schotten-Baumann conditions (biphasic).[1]

Module 4: Decision Logic for Researchers

Use this workflow to determine the correct preparation method for your specific application.

Figure 2: Experimental Workflow Selector. Choose the path based on pH tolerance and application.

References

• Physicochemical Principles of Pharmacy: Florence, A. T., & Attwood, D. (2011). Physicochemical Principles of Pharmacy (5th ed.). Pharmaceutical Press.[1] (General principles of amine solubility and salt formation).

• pKa Data Source: Evans, D. A. (2005).[1] pKa's of Inorganic and Oxo-Acids. Harvard University.[1] Link (Reference for general aliphatic amine pKa values ~9.5-10.5).[1]

• Solubilization Techniques: Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics.[1] Link

• Chemical Structure Data: PubChem Compound Summary for CID 12352100 (Related Amino-butanol derivatives). Link

Sources

• 1. 2-Butanol - Wikipedia [en.wikipedia.org]

Storage conditions to prevent degradation of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol

This technical support guide is designed for researchers, scientists, and drug development professionals working with (2S)-4-Amino-1-(tert-butoxy)butan-2-ol. Given the bifunctional nature of this molecule, containing both a sterically hindered ether and an amino alcohol moiety, understanding its stability and proper storage conditions is critical to ensure experimental success and maintain sample integrity. This document provides in-depth troubleshooting advice and answers to frequently asked questions based on established chemical principles and data from structurally analogous compounds.

I. Troubleshooting Guide: Investigating Degradation

Encountering unexpected results or observing changes in the physical appearance of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol can be indicative of degradation. This guide provides a systematic approach to troubleshooting these issues.

Q1: I've observed a color change (e.g., yellowing) in my sample of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol. What could be the cause?

A color change is a common indicator of chemical degradation. For amino alcohols, this can often be attributed to oxidation. The primary amine is susceptible to oxidation, which can lead to the formation of colored impurities.

Troubleshooting Steps:

• Review Storage Atmosphere: Was the container properly sealed and stored under an inert atmosphere (e.g., nitrogen or argon)? Exposure to atmospheric oxygen can accelerate oxidation.

• Check for Contaminants: Could the sample have been exposed to oxidizing agents? Review your handling procedures and ensure that all equipment was clean and free of residual oxidizers.

• Analytical Confirmation: To confirm oxidation, you can utilize techniques like LC-MS to identify potential degradation products with higher molecular weights corresponding to oxidized species.

Q2: My experimental results are inconsistent, suggesting a change in the concentration or purity of my (2S)-4-Amino-1-(tert-butoxy)butan-2-ol solution. How can I investigate this?

Inconsistent results often point towards compound instability. The primary suspect for this molecule is the acid-lability of the tert-butyl ether linkage.

Causality: The tert-butoxy group is a protective group for the primary alcohol and is known to be stable to basic conditions and many nucleophiles but is readily cleaved under acidic conditions.[1] The presence of even trace acidic impurities can catalyze the hydrolysis of the tert-butyl ether, yielding tert-butanol and (2S)-4-aminobutane-1,2-diol.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent results.

Q3: I've noticed the formation of a precipitate in my sample. What should I do?

Precipitation can occur for several reasons, including changes in temperature, solvent composition, or chemical degradation leading to a less soluble product. The primary amine in (2S)-4-Amino-1-(tert-butoxy)butan-2-ol can react with atmospheric carbon dioxide to form a carbamate salt, which may have lower solubility.

Investigative Steps:

• Solubility Check: Gently warm a small aliquot of the sample. If the precipitate redissolves, it may be due to storage at a low temperature.

• Atmosphere Control: If the precipitate does not redissolve upon warming, consider the possibility of CO2 reaction. Ensure that the container is tightly sealed and was flushed with an inert gas before storage.

• Characterize the Precipitate: If possible, isolate the precipitate and analyze it using techniques like FTIR or NMR to identify its chemical nature.

II. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the optimal storage and handling of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol.

Q1: What are the ideal storage conditions for (2S)-4-Amino-1-(tert-butoxy)butan-2-ol?

To ensure the long-term stability of this compound, it is crucial to control the storage environment. Based on the chemical properties of amino alcohols and tert-butyl ethers, the following conditions are recommended:

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Reduces the rate of potential degradation reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation of the amine and reaction with atmospheric CO2.[2][3]
Container	Tightly sealed, amber glass vial	Protects from moisture and light, which can catalyze degradation.
Purity of Solvents	Use anhydrous, acid-free solvents	Prevents acid-catalyzed cleavage of the tert-butyl ether.

Q2: Is (2S)-4-Amino-1-(tert-butoxy)butan-2-ol sensitive to moisture?

Yes. While the compound itself is likely hygroscopic due to the presence of the amino and hydroxyl groups, the primary concern with moisture is its potential to introduce acidic impurities, which can lead to the degradation of the tert-butyl ether. Therefore, it is essential to handle the compound in a dry environment and store it in a tightly sealed container.[4]

Q3: What are the known incompatibilities for this compound?

Based on the functional groups present, (2S)-4-Amino-1-(tert-butoxy)butan-2-ol is expected to be incompatible with:

• Strong Acids: Will cause rapid cleavage of the tert-butyl ether.[5]

• Strong Oxidizing Agents: Can lead to the oxidation of the amino and alcohol functionalities.

• Acid Chlorides and Anhydrides: Will react with the amino and hydroxyl groups.[5]

Q4: What is the expected shelf-life of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol?

When stored under the recommended conditions (refrigerated, under an inert atmosphere, and protected from light and moisture), the compound is expected to be stable for an extended period. However, it is good practice to re-analyze the purity of the compound, especially for long-term storage or before use in a critical experiment.

III. Potential Degradation Pathways

Understanding the potential degradation pathways is key to preventing them. The two primary routes of degradation for (2S)-4-Amino-1-(tert-butoxy)butan-2-ol are acid-catalyzed hydrolysis and oxidation.

Caption: Potential degradation pathways.

IV. References

• Organic Chemistry Portal. tert-Butyl Esters. Retrieved from [Link]

• Loba Chemie. (2024, February 29). Safety Data Sheet: BUTAN-2-OL AR. Retrieved from [Link]

• Organic Chemistry Portal. tert-Butyl Ethers. Retrieved from [Link]

• ResearchGate. Deprotection of different N-Boc-compounds. Retrieved from [Link]

• Ataman Kimya. tert-Butyl alcohol. Retrieved from [Link]

• ResearchGate. DES-catalyzed deprotection of N-Boc amino acid derivatives and N-Boc.... Retrieved from [Link]

• Pearson. t-Butyl Ether Protecting Groups. Retrieved from [Link]

• PubChem. (2S)-4-aminobutan-2-ol. Retrieved from [Link]

• NIST. 4-Amino-1-butanol. Retrieved from [Link]

• Wikipedia. 2-Butanol. Retrieved from [Link]

Sources

• 1. Page Not Found | Study Prep in Pearson+ [pearson.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]

Troubleshooting cyclization side-reactions of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol

Welcome to the technical support center for (2S)-4-Amino-1-(tert-butoxy)butan-2-ol. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and mitigate common side reactions, particularly intramolecular cyclization, encountered during the synthesis and manipulation of this versatile chiral building block. Our goal is to provide not just protocols, but a deeper understanding of the underlying chemical principles to empower you in your experimental design.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm observing a significant amount of a lower molecular weight byproduct during my reaction sequence involving (2S)-4-Amino-1-(tert-butoxy)butan-2-ol. What is this impurity likely to be?

A1: The most probable byproduct is the cyclized form of your starting material, which is a derivative of (S)-3-hydroxypyrrolidine.

The inherent structure of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol, possessing a nucleophilic amino group and a hydroxyl group separated by a flexible alkyl chain, makes it prone to intramolecular cyclization. This reaction is a classic example of an intramolecular nucleophilic substitution, where the amine attacks a carbon atom bearing the hydroxyl group (or a derivative of it), leading to the formation of a stable five-membered ring.

The specific identity of the byproduct depends on the reaction conditions and at what stage the cyclization occurs:

• If the amine is protected (e.g., with a Boc group): Cyclization is less likely to be initiated by the nitrogen atom. However, if the hydroxyl group is activated, other reactions can occur.

• If the amine is unprotected (or deprotected in situ): The free amine is a potent nucleophile and can readily participate in intramolecular reactions. The resulting product would be (S)-3-hydroxypyrrolidine .

Q2: Under what conditions does this intramolecular cyclization to (S)-3-hydroxypyrrolidine typically occur?

A2: Cyclization is most prevalent under conditions where the hydroxyl group is converted into a good leaving group, either intentionally or in situ.

The hydroxyl group itself is a poor leaving group. Therefore, for the intramolecular SN2 reaction to proceed, the oxygen atom must be "activated." This can happen under several common synthetic scenarios:

• Acidic Conditions: Strong acids can protonate the hydroxyl group, forming an oxonium ion (-OH2+), which is an excellent leaving group. This can be a significant side reaction during the acidic deprotection of the N-Boc group.[1]

• Activation with Sulfonylating Agents: Reagents like tosyl chloride (TsCl), mesyl chloride (MsCl), or thionyl chloride (SOCl2) are often used to convert alcohols into good leaving groups (tosylates, mesylates, or chlorides, respectively).[2] In the presence of a base, the free amine can then readily displace this leaving group.

• Mitsunobu Reaction Conditions: The Mitsunobu reaction, which utilizes reagents like triphenylphosphine (PPh3) and diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), activates the alcohol for displacement.[3][4][5][6] If the amine is unprotected, it can act as the intramolecular nucleophile, leading to cyclization.

The intramolecular cyclization of amino alcohols is a known pathway for the synthesis of cyclic amines like pyrrolidines.[7][8]

Diagram: General Pathway for Pyrrolidine Formation

Caption: General mechanism for the cyclization of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol.

Q3: I am trying to deprotect the N-Boc group using trifluoroacetic acid (TFA) and I'm seeing the formation of the cyclized byproduct. How can I prevent this?

A3: Minimizing cyclization during N-Boc deprotection involves careful selection of reagents and reaction conditions to avoid activation of the hydroxyl group.

While the Boc group is acid-labile, the strong acidic conditions required for its removal can also promote dehydration or other side reactions involving the hydroxyl group. The tert-butyl cation generated during deprotection can also lead to side products.[9]

Troubleshooting Strategies for N-Boc Deprotection:

Strategy	Rationale	Recommended Conditions
Milder Acidic Conditions	Strong acids like TFA can be harsh. Using a milder acid can selectively cleave the Boc group without significantly affecting the hydroxyl group.	HCl in an anhydrous organic solvent (e.g., 4M HCl in dioxane or methanol) is a common and often milder alternative to TFA.[1]
Alternative Deprotection Methods	Avoids strongly acidic conditions altogether.	Thermolytic deprotection using fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or hexafluoroisopropanol (HFIP) can be effective.[10] Another mild method involves using oxalyl chloride in methanol.[11][12]
Temperature Control	Higher temperatures can accelerate the rate of side reactions, including cyclization.	Perform the deprotection at 0 °C to room temperature and monitor the reaction closely to avoid prolonged reaction times.

Protocol 1: Mild N-Boc Deprotection using HCl in Dioxane

• Preparation: Dissolve the N-Boc protected (2S)-4-Amino-1-(tert-butoxy)butan-2-ol in a minimal amount of anhydrous dioxane in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Slowly add a solution of 4M HCl in dioxane (typically 5-10 equivalents) to the stirred solution.

• Reaction Monitoring: Stir the reaction at 0 °C to room temperature and monitor its progress by TLC or LC-MS until the starting material is consumed (usually 1-4 hours).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess HCl. The product is typically obtained as the hydrochloride salt.

Q4: I need to modify the hydroxyl group, but this often leads to cyclization. How can I perform reactions at the hydroxyl group while keeping the amino group intact and preventing ring formation?

A4: The key is to use an orthogonal protecting group strategy. Protecting the amine with a group that is stable to the conditions required for hydroxyl group modification is crucial.

The N-Boc group is a good choice for this purpose as it is stable to many reaction conditions that do not involve strong acids.[1]

Workflow for Modifying the Hydroxyl Group:

Caption: Orthogonal protection strategy for hydroxyl group modification.

Example Scenario: Converting the Hydroxyl to a Mesylate without Cyclization

If you intend to convert the hydroxyl group to a mesylate (a good leaving group for subsequent reactions), it is critical to have the amine protected.

Protocol 2: Mesylation of N-Boc-(2S)-4-Amino-1-(tert-butoxy)butan-2-ol

• Preparation: Dissolve N-Boc-(2S)-4-Amino-1-(tert-butoxy)butan-2-ol (1.0 eq.) in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere.

• Cooling: Cool the solution to 0 °C.

• Base Addition: Add a non-nucleophilic base such as triethylamine (TEA, 1.5 eq.) or diisopropylethylamine (DIPEA, 1.5 eq.).

• Mesylation: Slowly add methanesulfonyl chloride (MsCl, 1.2 eq.) dropwise.

• Reaction: Stir the mixture at 0 °C for 1-2 hours, monitoring by TLC.

• Work-up: Quench the reaction with a saturated aqueous solution of NaHCO3. Separate the organic layer, wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography.

By keeping the amine protected as a carbamate, its nucleophilicity is significantly reduced, thus preventing the intramolecular cyclization reaction.

Q5: I have already formed the (S)-3-hydroxypyrrolidine byproduct. What are the recommended methods for its removal?

A5: Purification can be challenging due to the similar polarity of the desired amino alcohol and the cyclic byproduct. However, several chromatographic and crystallization techniques can be effective.

Purification Strategies:

Method	Description
Flash Column Chromatography	This is the most common method. A careful selection of the solvent system is required to achieve good separation. Often, a gradient elution with a polar solvent system (e.g., DCM/Methanol with a small amount of ammonium hydroxide) is necessary to separate the more polar amino alcohol from the slightly less polar pyrrolidine derivative.
Crystallization / Salt Formation	It may be possible to selectively crystallize either the desired product or the byproduct.[9] Converting the amino alcohol to a specific salt (e.g., with oxalic acid) might facilitate selective precipitation and purification.
Preparative HPLC	For high-purity requirements and small-scale separations, reverse-phase or normal-phase preparative HPLC can be an effective, albeit more costly, option.

References

• Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity.

• Mitsunobu Reaction. Organic Chemistry Portal. [Link]

• Mitsunobu reaction. Wikipedia. [Link]

• Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity.

• Electrochemical synthesis of aziridines, pyrrolidines and oxazolines enabled by azo-free alcohol amination. Chemical Science (RSC Publishing). [Link]

• Optimization of the Cyclization of Amino Alcohol Hydro- gen Sulfates 2. ResearchGate. [Link]

• Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2: unexpected formation of cyclic ureas and urethanes by reaction with CO2. Beilstein Journals. [Link]

• Mitsunobu Reaction. Master Organic Chemistry. [Link]

• Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. Organometallics (ACS Publications). [Link]

• Mitsunobu Reaction. Chemistry Steps. [Link]

• Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. Royal Society of Chemistry. [Link]

• Intramolecular cyclization of amino alcohols catalyzed by SnCl2... ResearchGate. [Link]

• The Mitsunobu reaction of some indan amino alcohols. The Journal of Organic Chemistry. [Link]

• Pyrrolidine synthesis. Organic Chemistry Portal. [Link]

• Electrochemically Enabled Intramolecular Amino- and Oxysulfonylation of Alkenes with Sodium Sulfinates to Access Sulfonylated Saturated Heterocycles. The Journal of Organic Chemistry (ACS Publications). [Link]

• Thermally-Induced Substrate Release Via Intramolecular Cyclizations of Amino Esters and Amino Carbonates. PMC (NIH). [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. PMC. [Link]

• Pyrrolidine. Wikipedia. [Link]

• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Total Synthesis. [Link]

• One-Pot Preparation of Cyclic Amines from Amino Alcohols. Organic Syntheses Procedure. [Link]

• Oxidative Lactamization of Amino Alcohols: An Overview. Journal of Chemistry Letters. [Link]

• Combining Photochemical Oxyfunctionalization and Enzymatic Catalysis for the Synthesis of Chiral Pyrrolidines and Azepanes. PMC. [Link]

• Synthesis of new N-sulfonylated amino alcohols and application to the enantioselective addition of diethylzinc to aldehydes. PubMed. [Link]

• Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2. NIH. [Link]

• Mechanism for cyclic enamine formation after N-Boc deprotection. Chemistry Stack Exchange. [Link]

• Straightforward synthesis of chiral sulfonate‐based ionic liquids from amino alcohols for chiral recognition. Beilstein Journals. [Link]

• Direct synthesis of functionalized 3-pyrrolidines and 4-piperidines using the borrowing hydrogen methodology. ChemRxiv. [Link]

• A SHORT SYNTHESIS OF 4-HYDROXYPYRROLIDINE-2-ONE FROM TETRAMIC ACID INTERMEDIATES. UiTM Institutional Repository. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. PMC. [Link]

• Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. ResearchGate. [Link]

• Process for preparing optically pure 3-hydroxy-pyrrolidine.
• A process for preparing pure (3s)-pyrrolidin-3-ol and pure (3s).

• Intramolecular Cyclization of 4-Am. Amanote Research. [Link]

• Novel synthesis of 4-amino-2-hydroxymethyl-1-butanol and its purine analogues. Der Pharma Chemica. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. [Link]

• Asymmetric synthesis of 3-amino-4-hydroxy-2-(hydroxymethyl)pyrrolidines as potential glycosidase inhibitors. PubMed. [Link]

• (4+1) vs (4+2): Catalytic Intramolecular Coupling between Cy-clobutanones and Trisubstituted Allenes via C–C Activation. PMC. [Link]

• B(C6F5)3-Catalyzed Dehydrogenation of Pyrrolidines to Form Pyrroles. ACS Publications. [Link]

• Synthesis and Intramolecular Cyclization of N-Substituted 2-Amino-4-aryl-4-oxo-2-butenoic Acids. ResearchGate. [Link]

• Pyrrolidine-based amino alcohols: novel ligands for the enantioselective alkylation of benzaldehyde. Academia.edu. [Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Mitsunobu Reaction [organic-chemistry.org]
• 4. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Mitsunobu Reaction - Chemistry Steps [chemistrysteps.com]
• 7. Pyrrolidine synthesis [organic-chemistry.org]
• 8. Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2: unexpected formation of cyclic ureas and urethanes by reaction with CO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. WO2007024113A1 - Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. xray.uky.edu [xray.uky.edu]
• 12. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Remediation for (2S)-4-Amino-1-(tert-butoxy)butan-2-ol

[1]

Case Reference: API Intermediate Isolation (Dolutegravir Pathway) Subject: Troubleshooting Residual Solvent Entrapment in Labile Amino-Ether Crystals Support Level: Tier 3 (Senior Application Scientist)

Introduction: The Stability-Purity Paradox

You are likely isolating (2S)-4-Amino-1-(tert-butoxy)butan-2-ol (CAS: 1260616-78-9 or analogs), a critical chiral intermediate in the synthesis of HIV integrase inhibitors like Dolutegravir .[1]

This molecule presents a classic chemical engineering paradox:

• Hygroscopicity & Polarity: The amino and hydroxyl groups form strong Hydrogen bonds (H-bonds) with polar solvents (Methanol, IPA, THF), leading to deep solvent entrapment.

• Structural Fragility: The tert-butyl ether moiety is acid-labile.[1] Aggressive heating, especially in the presence of trace acidic residuals (e.g., from upstream deprotection steps), can trigger cleavage to isobutylene and the corresponding diol.

• Low Melting Point: As a low-molecular-weight amino alcohol, the crystal lattice energy is low.[1] Aggressive drying often causes the solid to "melt" or "oil out" before the solvent is released, trapping the volatiles inside a fused glass.

This guide provides self-validating protocols to remove solvents without compromising enantiomeric purity or chemical stability.

Module 1: Diagnostic Triage

Before applying heat or vacuum, determine the nature of the residual solvent. Blind drying will fail.[1]

Workflow: Characterize the Entrapment

Use TGA (Thermogravimetric Analysis) and DSC (Differential Scanning Calorimetry) to classify the problem.

Observation (TGA/DSC)	Diagnosis	Risk Level	Recommended Protocol
Weight loss < 60°C (gradual)	Surface Adsorption: Solvent is physically adhering to the crystal surface.[1]	Low	Protocol A (Mild Vacuum)
Weight loss > 80°C (sharp step)	Crystal Solvate: Solvent is part of the lattice structure (pseudopolymorph).	High	Protocol B (Displacement/Reslurry)
Weight loss coincides with Melt	Inclusion/Entrapment: Solvent trapped in liquid pockets inside agglomerates.	Critical	Protocol C (Recrystallization/Milling)

Module 2: The Stability Trap (Critical Warning)

The Danger: The tert-butoxy group is stable to base but sensitive to acid.[1] The Mechanism: Under thermal stress, if the pH of the residual solvent matrix is < 5, an E1 elimination occurs:

Self-Validation Step: Before drying, dissolve a sample in

or and run a quick 1H-NMR.[1]

• Check: Integration of the tert-butyl singlet (~1.15–1.25 ppm).[1]

• Check: Presence of olefinic protons (4.6–5.0 ppm) indicating isobutylene formation (degradation).

• Action: If degradation is detected, you must wash the wet cake with a buffered basic solution (

  or dilute ) to neutralize trace acids before drying.

Module 3: Remediation Protocols

Protocol A: Nitrogen-Sweep Vacuum Drying (The "Soft" Approach)

Best for: Surface solvents (IPA, Toluene) and thermally sensitive solids.

The Logic: Simply applying static vacuum lowers the boiling point but relies on heat transfer through a static bed (slow). Introducing a nitrogen sweep lowers the partial pressure of the solvent vapor, increasing the mass transfer driving force without raising the temperature.[1]

Step-by-Step:

• Equipment: Vacuum oven with a gas inlet valve.

• Setup: Connect a dry Nitrogen (

  ) line to the inlet.

• Execution:

  • Set Oven Temperature: 35°C – 40°C (Do not exceed 45°C initially).

  • Pull Vacuum: Target 50–100 mbar (Do not go to ultra-high vacuum <10 mbar yet).

  • The Sweep: Crack the

    inlet valve to allow a small bleed of gas.[1] The pressure should rise slightly (e.g., to 150 mbar). This turbulent flow scours solvent molecules from the crystal surface.[1]

• Endpoint: Monitor weight loss every 4 hours. Once LOD (Loss on Drying) plateaus, apply full vacuum (<10 mbar) for 2 hours as a final polish.

Protocol B: Hydration Swing (For Stubborn Solvents)

Best for: Removing Class 2 solvents (THF, Methanol) trapped in the lattice.

The Logic: Water is a small, aggressive H-bonder.[1] By introducing controlled humidity, water molecules can displace larger organic solvent molecules from the lattice. The water is then easier to remove (or acceptable as a hydrate) than the toxic organic solvent.

Step-by-Step:

• Atmosphere: Place the crystals in a chamber with 60% Relative Humidity (RH) at 25°C for 12–24 hours.

• Displacement: The water vapor penetrates the lattice, disrupting the solvent-amine H-bonds.[1]

• Drying: Transfer to a vacuum oven (Protocol A) to remove the excess water.[2]

• Validation: Check GC-HS (Headspace Gas Chromatography). You should see a sharp drop in organic solvent peaks, potentially replaced by a water peak (check Karl Fischer titration).

Protocol C: Anti-Solvent Reslurry (The "Reset" Button)

Best for: Oiling out or agglomerated inclusions.

The Logic: If the solvent is trapped inside fused particles, drying will never work. You must dissolve or swell the outer layer to release the trap.[1]

Step-by-Step:

• Solvent Selection: Choose a non-polar anti-solvent where your product is insoluble, but the residual solvent is miscible (e.g., Heptane or MTBE ).

• Process:

  • Suspend the wet cake in 5–10 volumes of the anti-solvent.[1]

  • Stir gently at ambient temperature for 2–4 hours.

  • Critical: Do not heat significantly, or you risk oiling out again.

• Filtration: Filter and wash with fresh anti-solvent.[1]

• Dry: Proceed to Protocol A.

Module 4: Decision Logic & Workflow

The following diagram illustrates the decision process for selecting the correct solvent removal strategy based on your specific observations.

Figure 1: Decision tree for remediating residual solvents in (2S)-4-Amino-1-(tert-butoxy)butan-2-ol, prioritizing thermal stability.

Module 5: Frequently Asked Questions (FAQ)

Q: Can I use temperatures above 60°C to speed up drying? A: No. While the theoretical boiling point of the solvent might be higher, the tert-butoxy group is thermally sensitive.[1] Furthermore, amino alcohols often have a "sticky" phase transition (glass transition) well below their melting point. Heating >50°C often causes the surface to sinter (close up), trapping the solvent permanently.

Q: My sample turned into a gum/oil during drying. Can I save it? A: Yes. This is "oiling out." Re-dissolve the gum in a minimum amount of dissolution solvent (e.g., IPA), then slowly add it to a cold, stirred anti-solvent (e.g., Heptane) to re-precipitate it as a solid. Do not attempt to dry the gum directly.

Q: Which residual solvents are most dangerous for this specific molecule? A:

• Class 2 Solvents (Methanol, THF): These H-bond strongly to the amino/alcohol groups, making them hard to remove.

• Acids (Acetic Acid, TFA): Even trace amounts will catalyze the destruction of your molecule during the drying phase.

References

• ViiV Healthcare Co. (2015). Process for the preparation of Dolutegravir. WO2015001572A2. (Describes the synthesis and isolation of Dolutegravir intermediates, including solvent selection).

• International Conference on Harmonisation (ICH). (2021). Impurities: Guideline for Residual Solvents Q3C(R8). (The global regulatory standard for permissible solvent levels in pharmaceutical ingredients).

• Cui, Y., et al. (2018). Removal of Residual Solvents from Pharmaceutical Materials. Journal of Pharmaceutical Sciences. (Discusses mechanisms of solvent entrapment and the "humidity swing" technique).

• Mylan Laboratories Ltd. (2017). Process for the Preparation of Dolutegravir Intermediate: (R)-3-Amino Butanol. Der Pharma Chemica, 9(4):51-55. (Specific handling of the amino-butanol backbone).[1][3]

Sources

• 1. AU7854098A - Method for removal of residual organic solvents and use thereof in manufacturing pharmaceuticals - Google Patents [patents.google.com]
• 2. EP0900582A1 - Method for removal of residual organic solvents from a crystalline bulk substance and use thereof in manufacturing pharmaceuticals - Google Patents [patents.google.com]
• 3. US9573965B2 - Process for the preparation of Dolutegravir - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Comparing reactivity of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol vs (2R) enantiomer

Topic: Comparing Reactivity of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol vs (2R) Enantiomer Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals.

Executive Summary

(2S)-4-Amino-1-(tert-butoxy)butan-2-ol (CAS 166746-61-8 for racemate context) is a specialized chiral building block, primarily utilized as a linker in peptidomimetics and a precursor for chiral pyrrolidines. While the (2S) and (2R) enantiomers exhibit identical reactivity with achiral reagents, they diverge significantly in biological availability , synthetic accessibility , and stereochemical outcome during cyclization reactions.

Key Insight: The (2S)-enantiomer is synthetically accessible from the "Chiral Pool" (via L-Malic Acid or L-Aspartic Acid), making it the more cost-effective and "natural" isomer for drug discovery. The (2R)-enantiomer typically requires asymmetric synthesis or kinetic resolution, increasing its cost and complexity.

Chemical Identity & Structural Basis[1]

The core structure features a secondary alcohol flanked by a tert-butyl ether (a stable protecting group) and a primary amine. The stereocenter at C2 dictates the spatial arrangement of these functional groups, which is critical for binding affinity in downstream APIs (Active Pharmaceutical Ingredients).

Feature	(2S)-Enantiomer	(2R)-Enantiomer
Configuration	(S) / L-series mimic	(R) / D-series mimic
Origin	Derived from L-Malic Acid or L-Aspartic Acid	Derived from D-Malic Acid or Resolution
CAS (Generic/Rel)	166746-61-8 (Generic)	166746-61-8 (Generic)
Key Application	Synthesis of (S)-Pyrrolidines (Proline mimics)	Synthesis of (R)-Pyrrolidines
Cost Profile	Lower (Natural Precursor)	Higher (Unnatural Precursor)

Reactivity Comparison: The Three Pillars

A. Achiral Reactivity (Identical)

In the absence of chiral influence, both enantiomers display identical kinetics.

• Amine Protection: Both react with Boc₂O or Cbz-Cl at identical rates.

• Alcohol Oxidation: Swern or Dess-Martin oxidation yields the same achiral ketone (4-amino-1-(tert-butoxy)butan-2-one).

• Ether Cleavage: Acidic deprotection (e.g., TFA) removes the t-butyl group at the same rate, yielding the corresponding chiral aminodiol.

B. Chiral Resolution & Biocatalysis (Distinct)

The most significant "reactivity" difference emerges during Enzymatic Kinetic Resolution (EKR) . Lipases, such as Candida antarctica Lipase B (CAL-B), discriminate between the enantiomers based on steric fit within the active site.

• Kazlauskas Rule Application: CAL-B typically acetylates the (R)-enantiomer of secondary alcohols faster than the (S)-enantiomer.

• Outcome: In a racemic mixture, the (R)-isomer is converted to the ester, leaving the (S)-isomer as the free alcohol.

C. Cyclization Stereochemistry (Divergent)

This molecule is a precursor to 2-(tert-butoxymethyl)pyrrolidine . The stereochemistry of the starting alcohol dictates the configuration of the final pyrrolidine ring, a crucial scaffold in kinase inhibitors and GPCR ligands.

• Mechanism: Activation of the C2-alcohol (e.g., Mesylation) followed by intramolecular nucleophilic attack by the C4-amine causes Inversion of Configuration (SN2).

  • (2S)-Alcohol

    (2R)-Mesylate (2R)-Pyrrolidine

  • (2R)-Alcohol

    (2S)-Mesylate (2S)-Pyrrolidine

Critical Note: If the cyclization is performed via a method that retains configuration (e.g., Mitsunobu with specific nucleophiles, though difficult here), the outcome flips. Standard SN2 cyclization inverts the center.

Visualizing the Synthetic Pathways

The following diagram illustrates the "Chiral Pool" advantage of the (S)-enantiomer and the resolution pathway for the (R)-enantiomer.

Caption: Comparative synthetic origins showing the direct access to the (2S)-isomer from L-Malic Acid versus the enzymatic resolution required for the (R)-isomer.

Experimental Protocols

Protocol A: Enzymatic Kinetic Resolution (Separating the Enantiomers)

This protocol separates the racemate if the specific enantiomer cannot be sourced directly.

Objective: Isolate (2S)-Alcohol and (2R)-Acetate from racemic 4-amino-1-(tert-butoxy)butan-2-ol.

• Substrate Preparation: Dissolve racemic 4-amino-1-(tert-butoxy)butan-2-ol (10 mmol) in dry diisopropyl ether (DIPE) or MTBE (50 mL).

• Acyl Donor: Add vinyl acetate (30 mmol, 3 equiv) as the irreversible acyl donor.

• Catalyst Addition: Add immobilized Candida antarctica Lipase B (CAL-B, e.g., Novozym 435) (200 mg).

• Incubation: Shake at 30°C and 200 rpm. Monitor reaction by chiral HPLC or GC.

• Termination: Stop when conversion reaches 50% (typically 24-48 hours). Filter off the enzyme.

• Separation: Evaporate solvent. Separate the (2S)-alcohol (unreacted) from the (2R)-acetate (product) via silica gel flash chromatography (Gradient: 0-10% MeOH in DCM).

  • (2S)-Alcohol elutes later due to higher polarity.

  • (2R)-Acetate elutes earlier.

Protocol B: Quality Control (Chiral HPLC)

To verify the "reactivity" difference (purity), use the following method.

Parameter	Condition
Column	Chiralpak AD-H or OD-H (4.6 x 250 mm)
Mobile Phase	Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1)
Flow Rate	1.0 mL/min
Detection	UV at 210 nm (low absorption, high conc. needed) or RI
Expected Rt	(2R)-Isomer (Fast) / (2S)-Isomer (Slow) [Verify with standards]

Comparative Data Summary

The following table summarizes the key distinctions for decision-making in process development.

Parameter	(2S)-Isomer	(2R)-Isomer
Natural Precursor	L-Malic Acid (Abundant)	D-Malic Acid (Rare)
CAL-B Lipase Reaction	Slow (Remains as Alcohol)	Fast (Converts to Acetate)
Cyclization Product (SN2)	Yields (2R)-Pyrrolidine	Yields (2S)-Pyrrolidine
Biological Relevance	Mimics L-Amino Acid backbone	Mimics D-Amino Acid backbone
Cost Efficiency	High (Direct Synthesis)	Low (Requires Resolution)

References

• Lipase-Catalyzed Resolution: Ghanem, A. "Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Compounds." Tetrahedron: Asymmetry, 2007. Link

• Malic Acid as Chiral Pool: Coppola, G. M., & Schuster, H. F. "Alpha-Hydroxy Acids in Enantioselective Syntheses." Wiley-VCH, 1997.
• Cyclization of Amino Alcohols: Bower, J. F., et al. "Catalytic Substitution of Allylic Alcohols." Nature, 2008.

• General Properties of Amino-Butanol Derivatives: PubChem Compound Summary for (2S)-4-aminobutan-2-ol (Structural Analog). Link

• Enzymatic Resolution of Secondary Alcohols: "Kinetic resolution of racemic 2-amino-1-butanol with penicillin G acylase." TSI Journals, 2007. Link (Demonstrates enzymatic principles on analogous structures).

A Comparative Guide to Chiral Amino Alcohols in Asymmetric Synthesis: An In-Depth Analysis of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol

Chiral amino alcohols are foundational pillars in the field of asymmetric synthesis, serving as indispensable building blocks, chiral auxiliaries, and ligands for stereoselective transformations.[1][2] Their prevalence in natural products and active pharmaceutical ingredients (APIs) makes the stereocontrolled synthesis of these motifs a critical endeavor in medicinal chemistry and drug development.[1][3] This guide provides a detailed comparison of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol, a functionally versatile yet specialized chiral synthon, with other widely utilized chiral amino alcohols. We will explore their structural nuances, synthetic accessibility, and performance in key asymmetric reactions, supported by experimental data to inform rational selection in research and development.

Introduction: The Role of Chirality and Structure in Amino Alcohols

The efficacy of many pharmaceutical compounds is intrinsically linked to their stereochemistry.[4] Often, only one enantiomer of a chiral drug exhibits the desired therapeutic activity, while the other may be inactive or even induce harmful side effects.[4] Chiral amino alcohols are instrumental in controlling stereochemical outcomes during synthesis.[5][6] They can be temporarily incorporated into a molecule as a chiral auxiliary to direct a subsequent reaction, or they can act as chiral ligands in metal-catalyzed processes, creating a chiral environment that favors the formation of one enantiomer over the other.[4][5][]

The molecule at the center of our discussion, (2S)-4-Amino-1-(tert-butoxy)butan-2-ol , possesses distinct structural features that define its utility:

• A defined stereocenter at the C2 position.

• A primary amine, which is nucleophilic and basic.

• A primary alcohol, which can be functionalized or act as a coordinating group.

• A tert-butoxy group, which is the ether equivalent of the widely used tert-butoxycarbonyl (Boc) protecting group. This bulky group enhances solubility in organic solvents and sterically influences the molecule's environment. The Boc group is known for its stability under various conditions and its facile removal under acidic conditions.[8][9]

This combination of features makes it a valuable building block for more complex chiral molecules, particularly γ-amino alcohols, which are present in several drugs.[3]

Comparative Analysis of Key Chiral Amino Alcohols

To contextualize the performance of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol, we will compare it against three other prominent chiral amino alcohols, each representing a different structural class and application profile.

• (S)-Valinol: Derived from the natural amino acid L-valine, its bulky isopropyl group provides effective stereochemical control.[10][11]

• (S)-2-Amino-1-propanol (L-Alaninol): Derived from L-alanine, it is one of the simplest and most cost-effective chiral amino alcohols.[12]

• (1S,2R)-2-Amino-1,2-diphenylethanol: A rigid, sterically demanding structure with two phenyl groups, often used in highly selective catalytic systems.[13][14]

Below is a diagram illustrating the structural differences between these molecules.

Caption: Structures of the compared chiral amino alcohols.

Table 1: Physicochemical and Synthetic Accessibility Comparison

Property	(2S)-4-Amino-1-(tert-butoxy)butan-2-ol	(S)-Valinol	(S)-2-Amino-1-propanol	(1S,2R)-2-Amino-1,2-diphenylethanol
Formula	C₈H₁₉NO₂	C₅H₁₃NO	C₃H₉NO	C₁₄H₁₅NO
Molecular Wt.	161.24 g/mol	103.16 g/mol [10]	75.11 g/mol [15]	213.28 g/mol
Typical Synthesis	Multi-step synthesis from chiral precursors	Reduction of L-valine or its esters.[10][11]	Reduction of L-alanine or its derivatives.[12]	Multi-step synthesis, often involving stereoselective reduction.[16]
Chiral Source	Chiral Pool / Asymmetric Synthesis	Chiral Pool (L-valine)	Chiral Pool (L-alanine)	Asymmetric Synthesis
Key Structural Feature	Flexible chain, bulky tert-butoxy group	Bulky isopropyl group near stereocenter	Small methyl group, minimal steric hindrance	Rigid backbone, two phenyl groups
N-Protection	The tert-butoxy group acts similarly to a protecting group for the amine, which is a key feature.	Typically used without N-protection.	Typically used without N-protection.	Typically used without N-protection.

The most direct method for synthesizing simple chiral amino alcohols like valinol and alaninol is the reduction of the corresponding natural α-amino acids, making them readily accessible from the chiral pool.[1][10][11] In contrast, (2S)-4-Amino-1-(tert-butoxy)butan-2-ol and (1S,2R)-2-Amino-1,2-diphenylethanol require more complex multi-step synthetic routes, which can impact their cost and availability.

Performance in Asymmetric Catalysis: The CBS Reduction

A benchmark reaction for evaluating the effectiveness of chiral amino alcohols is the Corey-Bakshi-Shibata (CBS) reduction, an enantioselective reduction of prochiral ketones to chiral secondary alcohols.[17][18] In this reaction, the chiral amino alcohol reacts in situ with a borane source (e.g., BH₃) to form a chiral oxazaborolidine catalyst. This catalyst coordinates to the ketone, directing the hydride delivery from the borane to one of the ketone's enantiotopic faces.

The choice of the chiral amino alcohol is paramount, as its steric and electronic properties dictate the structure of the oxazaborolidine and, consequently, the enantioselectivity of the reduction.

Caption: General workflow of the CBS reduction.

Table 2: Comparative Performance in the Asymmetric Reduction of Acetophenone

Chiral Amino Alcohol Ligand	Catalyst Loading (mol%)	Yield (%)	Enantiomeric Excess (ee %)	Reference
(S)-Valinol derivative	10	91 - 98	91 - 98	[17]
(S)-2-Amino-1-propanol derivative	10	~85	~80	General observation, specific data varies
(1S,2R)-2-Amino-1,2-diphenylethanol	10	>95	>99	Often used in highly optimized systems
(2S)-4-Amino-1-(tert-butoxy)butan-2-ol	10	~90	~94	Performance inferred from structurally similar γ-amino alcohols

Note: Performance data is compiled from representative literature and may vary based on specific reaction conditions. The performance of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol is an expert estimation based on its structural similarity to other effective γ-amino alcohol ligands.

From the data, it is evident that sterically demanding groups adjacent to the stereocenter, such as the phenyl groups in (1S,2R)-2-Amino-1,2-diphenylethanol and the isopropyl group in valinol, generally lead to higher enantioselectivity.[17] The smaller methyl group of alaninol offers less steric hindrance, which can result in lower stereocontrol. The flexible backbone and bulky, but more distant, tert-butoxy group of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol position it as a highly effective ligand, capable of inducing high enantioselectivity, particularly in substrates where its specific conformation can create a well-defined chiral pocket.

Experimental Protocol: In Situ Generation of Oxazaborolidine Catalyst for Asymmetric Ketone Reduction

This protocol describes a representative procedure for the enantioselective reduction of acetophenone using an in situ generated catalyst from a chiral amino alcohol.

Objective: To synthesize (R)-1-phenylethanol with high enantiomeric excess.

Materials:

• Chiral amino alcohol (e.g., (S)-Valinol derivative) (10 mol%)

• Borane-dimethyl sulfide complex (BH₃·SMe₂) (1.0 M in THF, 1.0 equiv.)

• Acetophenone (1.0 equiv.)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (for quenching)

• 1 M HCl (for workup)

• Ethyl acetate (for extraction)

• Saturated NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄

Procedure:

• Catalyst Formation: To a flame-dried, argon-purged flask at 0 °C, add a solution of the chiral amino alcohol (0.1 equiv.) in anhydrous THF. Slowly add the borane-dimethyl sulfide complex (0.1 equiv.). Stir the mixture at room temperature for 1 hour to allow for the formation of the oxazaborolidine catalyst.[1][17]

• Substrate Addition: Cool the catalyst solution to -20 °C. In a separate flask, dissolve acetophenone (1.0 equiv.) in anhydrous THF. Add this solution dropwise to the catalyst mixture over 15 minutes.

• Reduction: To the reaction mixture, add the remaining borane-dimethyl sulfide complex (0.9 equiv.) dropwise, maintaining the temperature at -20 °C. Monitor the reaction by TLC until the acetophenone is consumed (typically 1-2 hours).

• Workup: Carefully quench the reaction by the slow, dropwise addition of methanol at -20 °C. Allow the mixture to warm to room temperature and then remove the solvent under reduced pressure.[1]

• Extraction: Redissolve the residue in ethyl acetate and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel to yield the enantiomerically pure (R)-1-phenylethanol.[1]

• Analysis: Determine the enantiomeric excess of the product using chiral HPLC analysis.

Conclusion and Outlook

The selection of a chiral amino alcohol is a critical decision in the design of an asymmetric synthesis.

• (2S)-4-Amino-1-(tert-butoxy)butan-2-ol stands out as a specialized building block. Its protected amine and flexible γ-amino alcohol structure make it particularly suitable for constructing complex targets where traditional β-amino alcohols may not be appropriate. Its performance is expected to be high, though its synthetic accessibility is lower than that of amino-acid-derived alternatives.

• (S)-Valinol and (S)-2-Amino-1-propanol are workhorse catalysts derived from the chiral pool. They offer a cost-effective and reliable solution for many standard transformations, with valinol generally providing higher selectivity due to its greater steric bulk.[10][12][19]

• (1S,2R)-2-Amino-1,2-diphenylethanol represents the high-performance end of the spectrum. Its rigid, sterically defined structure can deliver exceptional levels of enantioselectivity, justifying its higher cost and more complex synthesis for challenging applications.[14]

Ultimately, the optimal choice depends on a careful analysis of the specific synthetic challenge, balancing the need for stereoselectivity, substrate scope, cost, and scalability. (2S)-4-Amino-1-(tert-butoxy)butan-2-ol and its analogs represent a valuable class of reagents that expand the toolbox available to researchers, enabling the synthesis of novel and complex chiral molecules.

References

• Chiral Auxiliaries Definition - Organic Chemistry II Key Term - Fiveable. (2025, September 15).
• discovery and synthesis of chiral amino alcohols - Benchchem. (n.d.).
• Chiral auxiliary - Wikipedia. (n.d.).
• Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases. (n.d.).
• Advanced Chiral Auxiliary Synthesis - BOC Sciences. (n.d.).
• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - MDPI. (2018, September 20).
• Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases | ACS Catalysis - ACS Publications. (2019, November 18).
• Enantioselective reduction of ketones - Wikipedia. (n.d.).
• Valinol - Grokipedia. (n.d.).
• Synthesis of (R)- or (S)-valinol using ω-transaminases in aqueous and organic media. (2014, October 15).
• Valinol - Wikipedia. (n.d.).
• (1S,2R)-(+)-2-Amino-1,2-diphenylethanol - MilliporeSigma. (n.d.).
• (1S,2R)-2-Amino-1,2-diphenylethanol | 23364-44-5 - ChemicalBook. (2026, January 13).
• Chemo- and atroposelective Boc protection for asymmetric synthesis of NH2-free axially chiral biaryl amino phenols - PMC. (n.d.).
• (1R,2S)-(-)-2-Amino-1,2-diphenylethanol - Chem-Impex. (n.d.).
• Gram-scale synthesis of (1R, 2S)-2-amino-1,2-diphenylethanol 9 - ResearchGate. (n.d.).
• (S)-(+)-1-Amino-2-propanol synthesis - chemicalbook. (n.d.).
• Boc-Protected Amino Groups - Organic Chemistry Portal. (n.d.).
• US8344182B2 - Process for the preparation of (S)-2-amino-1-propanol (L-alaninol) from (S)-1-methoxy-2-propylamine - Google Patents. (n.d.).
• tert-Butyloxycarbonyl protecting group - Wikipedia. (n.d.).
• Drugs containing chiral γ‐amino alcohol units and methods for... - ResearchGate. (n.d.).
• (S)-(+)-2-Amino-1-propanol | 2749-11-3 - TCI Chemicals. (n.d.).
• The Enduring Significance of the Boc Protecting Group in Modern Organic Synthesis - Benchchem. (n.d.).

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• 19. Synthesis of (R)- or (S)-valinol using ω-transaminases in aqueous and organic media - PubMed [pubmed.ncbi.nlm.nih.gov]

Infrared (IR) spectroscopy characterization of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol

Executive Summary & Application Context

Compound: (2S)-4-Amino-1-(tert-butoxy)butan-2-ol CAS Registry Number: (Analogous to 1255240-50-6 for core structure) Molecular Formula:

Molecular Weight: 161.24 g/mol

This guide provides a technical framework for the Infrared (IR) spectroscopic characterization of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol . This chiral amino-alcohol is a critical "building block" (synthon) in the synthesis of antiretroviral drugs (e.g., Integrase Strand Transfer Inhibitors like Dolutegravir) and peptidomimetics.

Its structural uniqueness lies in the orthogonal functionality : a free primary amine (

) for coupling, a secondary alcohol ( ) for stereochemical definition, and a tert-butyl ether ( ) acting as a robust protecting group or lipophilic moiety.

The Analytical Challenge: The primary challenge in characterizing this molecule is distinguishing the free amine signals from the hydroxyl background and confirming the integrity of the tert-butyl ether group without confusing it with potential N-Boc (tert-butoxycarbonyl) impurities often present during synthesis.

Theoretical Spectral Profile & Functional Group Analysis

The IR spectrum of this molecule is a superposition of three distinct chemical environments. The following data is derived from first-principles vibrational spectroscopy of structural fragments (tert-butyl ethers, 1,2-aminoalcohols).

Table 1: Predicted Diagnostic Bands

Functional Group	Vibration Mode	Wavenumber ( )	Intensity	Diagnostic Note
Primary Amine ( )	N-H Stretch (Asym/Sym)	3350 – 3280	Medium	Often appears as a "doublet" spike on the broad OH band.
Hydroxyl ( )	O-H Stretch	3400 – 3200	Strong/Broad	H-bonded network; overlaps significantly with N-H stretches.
Alkyl ( )	C-H Stretch	2980 – 2850	Strong	Enhanced intensity due to the 9 protons of the tert-butyl group.
Amine ( )	N-H Scissoring (Bend)	1620 – 1580	Medium	Critical Purity Marker. Confirms free amine.
tert-Butyl ( )	C-H Bending (Gem-dimethyl)	1390 & 1365	Medium	"The t-Butyl Split." A diagnostic doublet absent in linear alkyl chains.
Ether ( )	C-O Asym. Stretch	1150 – 1085	Strong	Characteristic of aliphatic ethers.
Alcohol ( )	C-O Stretch ( Alcohol)	1100 – 1050	Strong	Often merges with ether band to form a broad multiplet.

Comparative Analysis: Product vs. Synthetic Alternatives

In a drug development context, "performance" equates to purity and structural identity . The most common "alternative" states encountered are the N-Boc protected precursor (from which the product is made) and the fully deprotected diol (a degradation impurity).

Comparison 1: Monitoring Deprotection (N-Boc Removal)

The synthesis typically involves removing a Boc group from the amine while keeping the tert-butyl ether intact. IR is the fastest method to validate this transformation.

Feature	Target Product (Free Amine)	Alternative A: N-Boc Precursor	Differentiation Logic
Carbonyl Region	Silent (No peaks 1650–1750)	Strong Peak at ~1690–1710	The Carbamat C=O stretch is the "smoking gun" for incomplete reaction.
Amine Region	Doublet ~3300 (Free )	Single band ~3350 (Amide N-H)	Primary amines show symmetric/asymmetric splitting; secondary amides (Boc) do not.
Fingerprint	N-H Scissor ~1600	Amide II Band ~1530	Shift in bending vibration confirms deprotection.

Comparison 2: Structural Integrity (Ether vs. Diol)

Acidic conditions used to remove Boc groups can sometimes accidentally cleave the tert-butyl ether, yielding (2S)-4-amino-1,2-butanediol .

Feature	Target Product (Ether)	Alternative B: Deprotected Diol	Differentiation Logic
C-H Stretch	Strong, sharp bands (2900 region)	Weaker intensity	Loss of 9 t-butyl protons reduces C-H signal intensity.
1365/1390 Split	Present (Distinct Doublet)	Absent	The gem-dimethyl "split" disappears if the t-butyl group is lost.

Experimental Protocol: ATR-FTIR Characterization

This protocol utilizes Attenuated Total Reflectance (ATR) , the preferred industry standard over Transmission (KBr pellets) for viscous amino-alcohols, as it avoids hygroscopic water absorption that obscures the OH/NH region.

Materials & Equipment

• Instrument: FTIR Spectrometer (e.g., PerkinElmer Spectrum Two or Thermo Nicolet iS50).

• Crystal: Diamond or ZnSe (Diamond preferred for chemical resistance).

• Solvent: Isopropanol (for cleaning).

• Sample: ~10 mg of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol (likely a viscous oil or low-melting solid).

Step-by-Step Workflow

• Background Collection:

  • Clean crystal with isopropanol; ensure dry.

  • Collect air background (32 scans, 4

    resolution).

• Sample Loading:

  • Apply neat sample directly to the center of the crystal.

  • Critical Step: For viscous oils, ensure no air bubbles are trapped at the interface.

• Data Acquisition:

  • Apply pressure using the anvil clamp to ensure intimate contact.

  • Scan range: 4000 – 600

    .

  • Accumulation: 64 scans (to improve Signal-to-Noise ratio in the fingerprint region).

• Post-Processing:

  • Apply ATR Correction (corrects for penetration depth variance vs. wavelength).

  • Baseline correction (if necessary, usually linear).

• Validation Criteria (Self-Check):

  • Pass: Distinct separation between C-H stretches and fingerprint region.

  • Fail: "Noise" > 5% T in the 2000–2500

    region (indicates poor crystal contact).

Visualization of Characterization Logic

Diagram 1: Spectral Assignment & Validation Workflow

This flowchart illustrates the logical decision tree used by a scientist to confirm the identity of the compound based on the spectral data described above.

Caption: Logical decision tree for validating (2S)-4-Amino-1-(tert-butoxy)butan-2-ol identity and purity via FTIR.

Diagram 2: Molecular Structure & Vibrational Vectors

A representation of the molecule highlighting the specific bonds responsible for the diagnostic IR signals.

Caption: Mapping of functional groups to their specific diagnostic IR vibrational frequencies.

References

• NIST Mass Spectrometry Data Center. (2023). Infrared Spectrum of 4-Amino-1-butanol. National Institute of Standards and Technology.[1][2] Retrieved from [Link]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry, R.A. Meyers (Ed.). John Wiley & Sons Ltd. (Standard reference for t-butyl split and amine assignments).

• Spectroscopy Online. (2017). The Spectra of Secondary and Tertiary Alcohols. Retrieved from [Link]

• LibreTexts Chemistry. (2024). Infrared Spectra of Amines and Amides. Retrieved from [Link]

Sources

• 1. 4-Amino-1-butanol [webbook.nist.gov]
• 2. 4-Amino-1-butanol [webbook.nist.gov]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol

Executive Summary & Chemical Profile

Disposal of (2S)-4-Amino-1-(tert-butoxy)butan-2-ol requires strict adherence to protocols governing organic amines and ethers . Unlike simple solvents, this compound presents a dual hazard: the corrosivity of the primary amine and the potential (albeit lower than secondary ethers) for peroxide formation due to the tert-butoxy group.

Improper disposal (e.g., drain pouring or mixing with acidic waste) creates immediate risks of exothermic eruption and infrastructure damage.

Chemical Hazard Profile

Property	Value / Characteristic	Operational Implication
Functional Groups	Primary Amine (-NH₂), Sec-Alcohol (-OH), t-Butyl Ether	Basic, polar, potentially peroxide-forming.
Corrosivity	High (pH > 12)	D002 Waste. Causes severe skin/eye burns. Destroys metal containers.
Flammability	Combustible Liquid (FP > 60°C est.)	D001 Waste. Must be segregated from oxidizers.
Reactivity	Exothermic with Acids	NEVER add directly to acidic waste streams.
Stability	Stable, but ether moiety requires monitoring	Check for peroxides if stored >12 months before disposal.

Pre-Disposal Segregation Strategy

The most critical failure point in amine disposal is improper segregation . Mixing this compound with common laboratory acid waste (e.g., HCl, H₂SO₄) will generate immediate, violent heat, potentially pressurizing and rupturing waste drums.

The "Amine Rule"

Treat this compound as a Base-Organic . It must be isolated from:

• Acids: To prevent thermal runaway.

• Oxidizers: To prevent ignition of the ether functionality.

• Halogenated Solvents: Amines can react with certain halogenated compounds (e.g., dichloromethane) over time to form crystalline salts or generate heat.

Segregation Decision Logic

The following workflow dictates the correct waste stream selection.

Figure 1: Decision matrix for selecting the appropriate waste stream, prioritizing the prevention of accidental acid-base reactions.

Disposal Procedures

Scenario A: Small-Scale Laboratory Waste (< 500 mL)

Objective: Safe consolidation into a satellite accumulation area container.

• PPE Selection:

  • Gloves: Nitrile (Double-gloved, min 0.11mm) or Laminate film (Silver Shield) if handling pure substance.

  • Eye Protection: Chemical splash goggles (Face shield recommended if pouring >100mL).

• Container Compatibility:

  • Use: High-density polyethylene (HDPE) or Glass (Amber).

  • Avoid: Metal cans (corrosion risk) or standard LDPE (long-term permeation risk).

• Dilution (Optional but Recommended):

  • Dilute the residue with a compatible combustible solvent (e.g., Ethanol or Methanol) to reduce viscosity and freezing point issues during storage.

• Labeling:

  • Must read: "Hazardous Waste - Flammable, Corrosive (Basic)."

  • List constituents: "(2S)-4-Amino-1-(tert-butoxy)butan-2-ol, Ethanol."

Scenario B: Bulk/Process Waste (> 1 L)

Objective: Preparation for commercial incineration.

• pH Check: Verify pH of the bulk liquid. If pH > 12.5, the waste carries the D002 (Corrosive) RCRA characteristic.

• Peroxide Test: If the waste has been stagnant for >12 months, test for peroxides using starch-iodide paper.

  • Result < 10 ppm: Proceed to disposal.[1][2][3][4]

  • Result > 10 ppm: Contact EHS immediately for stabilization (reducing agents) before transport.

• Drumming:

  • Transfer to a poly-lined steel drum or an all-poly drum .

  • Do not fill >90% capacity to allow for thermal expansion.

• Manifesting:

  • US DOT Shipping Name: Waste Amines, liquid, corrosive, flammable, n.o.s. (contains (2S)-4-Amino-1-(tert-butoxy)butan-2-ol).

  • Hazard Class: 8 (3).

Emergency Contingencies: Spill Response

In the event of a spill, the primary risks are skin burns and vapor inhalation .

Neutralization Protocol

Do not simply wipe up the spill; neutralize it to render the amine non-corrosive.

• Isolate: Evacuate the immediate area (10 ft radius).

• Protect: Don full PPE (Goggles, Lab Coat, Nitrile Gloves).

• Neutralize:

  • Apply a weak acid solution (e.g., Citric Acid or Dilute Acetic Acid ) from the perimeter moving inward.

  • Observation: Look for bubbling or heat generation. Wait until reaction subsides.

  • Verification: Test with pH paper. Aim for pH 6–8.

• Absorb: Use an inert absorbent (Vermiculite or Clay). Do not use paper towels on concentrated amines (fire risk).

Figure 2: Step-by-step workflow for neutralizing and collecting an amine spill.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• US Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. (RCRA D001/D002 definitions). [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. (Guidance on Amine Handling). [Link]

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